Rosiglitazone-d5 (maleate)

Core Science & Biosynthesis

Technical Monograph: Rosiglitazone-d5 Maleate (CAS 1215168-64-1)

High-Fidelity Internal Standardization for PPAR-γ Agonist Bioanalysis [1][2]

Executive Summary

In the rigorous landscape of pharmacokinetic (PK) and toxicokinetic (TK) profiling, Rosiglitazone-d5 Maleate (CAS 1215168-64-1) serves as the critical stable isotope-labeled (SIL) internal standard for the quantification of Rosiglitazone. Unlike structural analogs, this deuterated isotopologue provides near-perfect tracking of the analyte through extraction, chromatography, and ionization, effectively nullifying matrix effects and recovery variations.

This guide details the physicochemical properties, bioanalytical mechanisms, and validated LC-MS/MS protocols required to utilize Rosiglitazone-d5 maleate as a reference standard in regulated drug development environments.

Chemical Profile & Isotopic Fidelity[3]

Understanding the structural integrity of the internal standard (IS) is paramount to preventing "cross-talk" (unwanted isotopic contribution) in mass spectrometry.

Physicochemical Dossier

Property	Specification
Chemical Name	5-[[4-[2-[methyl(pyridin-2-yl-d4)amino]ethoxy-d1]phenyl]methyl]-1,3-thiazolidine-2,4-dione maleate
CAS Number	1215168-64-1
Molecular Formula	C₁₈H₁₄D₅N₃O₃S[1][3][4][5][6][7][8][9] · C₄H₄O₄ (Maleate Salt)
Molecular Weight	478.53 g/mol (Salt); ~362.46 g/mol (Free Base)
Appearance	White to off-white crystalline solid
Solubility	Soluble in DMSO (>10 mg/mL), Methanol; Sparingly soluble in water
pKa	~6.1 (Pyridine nitrogen), ~6.8 (Thiazolidinedione)
Isotopic Purity	≥ 99% deuterated forms (d₅); < 1% d₀ contribution

Structural Significance

The d5-labeling is strategically placed on the pyridine ring and/or the N-methyl group. This positioning is critical because:

• Metabolic Stability: It avoids the thiazolidinedione ring, which is subject to oxidative metabolism, ensuring the IS tracks the parent drug rather than a metabolite.

• Fragmentation Fidelity: In MS/MS, the label is retained in the primary product ion, allowing for a distinct mass transition that does not overlap with the native drug's transition.

Analytical Mechanism: Isotope Dilution Mass Spectrometry (IDMS)

The primary application of Rosiglitazone-d5 is to correct for Matrix Effects (ion suppression/enhancement) in Electrospray Ionization (ESI).

The Co-Elution Principle

Because Rosiglitazone-d5 is chemically identical to the analyte (differing only by mass), it co-elutes at the exact same retention time.

• Result: Any suppression of the analyte signal by phospholipids or salts at that specific retention time is mirrored exactly by the IS.

• Calculation: The Area Ratio (

  ) remains constant, yielding accurate quantification even in "dirty" matrices like high-fat plasma.

Signal Pathway Visualization

The following diagram illustrates the correction mechanism in a typical LC-MS/MS workflow.

Figure 1: Isotope Dilution Workflow showing how Rosiglitazone-d5 compensates for matrix ionization suppression.

Validated Bioanalytical Protocol (LC-MS/MS)

Objective: Quantify Rosiglitazone in human plasma (1.0 – 1000 ng/mL). Internal Standard: Rosiglitazone-d5 Maleate (CAS 1215168-64-1).[1][2][10]

Reagent Preparation

• Stock Solution (IS): Dissolve 1.0 mg Rosiglitazone-d5 Maleate in 10 mL DMSO to yield ~100 µg/mL (free base equivalent). Store at -20°C.

• Working Solution (IS): Dilute Stock to 500 ng/mL in 50% Acetonitrile/Water.

Sample Preparation (Protein Precipitation)

Rationale: LLE (Liquid-Liquid Extraction) is cleaner, but PPT (Protein Precipitation) is faster and sufficient due to the D5-IS correcting for matrix effects.

• Aliquot: Transfer 50 µL of plasma into a 96-well plate.

• Spike: Add 20 µL of Working IS Solution (500 ng/mL).

• Precipitate: Add 200 µL of Acetonitrile (chilled).

• Vortex: Mix at high speed for 5 minutes.

• Centrifuge: 4,000 rpm for 10 minutes at 4°C.

• Dilute: Transfer 100 µL supernatant to a fresh plate and dilute with 100 µL 0.1% Formic Acid in water (to match initial mobile phase).

LC-MS/MS Conditions

Parameter	Setting	Rationale
Column	C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.5 µm	Balances resolution with throughput.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation ([M+H]+).
Mobile Phase B	Acetonitrile	Strong eluent for hydrophobic TZDs.
Flow Rate	0.4 mL/min	Optimal for ESI sensitivity.
Gradient	0.0-0.5 min: 30% B0.5-2.5 min: 30% -> 90% B2.5-3.0 min: 90% B3.1 min: Re-equilibrate 30% B	Fast gradient to elute phospholipids late.
Ionization	ESI Positive Mode	Rosiglitazone ionizes readily as [M+H]+.

MRM Transitions (Critical)

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Note
Rosiglitazone	358.1 m/z	135.1 m/z	28	N-methyl-pyridyl fragment
Rosiglitazone-d5	363.1 m/z	140.1 m/z	28	Shifted +5 Da confirms label on fragment

Note: The transition 363.1 -> 140.1 confirms the deuterium label is located on the pyridyl-amine portion of the molecule, which is the standard fragmentation pathway for this class.

Troubleshooting & Best Practices

Deuterium Exchange

• Risk: Protons on heteroatoms (OH, NH, SH) are "labile" and can exchange with solvent protons.

• Mitigation: Rosiglitazone-d5 labels are typically on the carbon backbone of the pyridine ring or the ethyl linker (C-D bonds), which are non-exchangeable . However, avoid highly acidic solvents for prolonged periods (>24h) to prevent potential acid-catalyzed degradation.

Solubility Issues

The maleate salt is less soluble in pure organic solvents than the free base but more soluble in aqueous buffers.

• Protocol: Always dissolve the solid neat standard in DMSO or Methanol first. Do not attempt to dissolve directly in 100% water or hexane.

Cross-Signal Interference

If a signal for Rosiglitazone (358.1) appears in the "Blank + IS" sample:

• Check Isotopic Purity : The d5 standard may contain trace d0 (native drug).

• Solution: Ensure the IS concentration is not so high that the <1% d0 impurity exceeds the LLOQ of the assay. A target IS peak height of 10x-50x the LLOQ signal is ideal.

References

• Cayman Chemical. (2024). Rosiglitazone (maleate) Product Information & CAS 155141-29-0.[1][2][8][11] Link

• Kim, K. B., et al. (2009).[7] Simultaneous quantification of rosiglitazone and its two major metabolites in human plasma by liquid chromatography/tandem mass spectrometry. Journal of Chromatography B. Link

• Hichrom Ltd. (2003). Simple method for the determination of rosiglitazone in human plasma using a commercially available internal standard. Biomedical Chromatography. Link

• PubChem. (2024). Rosiglitazone Maleate Compound Summary. National Library of Medicine. Link

• A2B Chem. (2024). Rosiglitazone-d5 Maleate Technical Data Sheet. Link

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Rosiglitazone-d5 maleate chemical structure and molecular weight

The following technical guide provides an in-depth analysis of Rosiglitazone-d5 maleate, focusing on its structural properties, isotopic labeling, and application as an internal standard in bioanalytical workflows.

Structural Analysis and Bioanalytical Applications

Executive Summary

Rosiglitazone-d5 maleate (CAS: 1215168-64-1) is a stable isotope-labeled analog of the thiazolidinedione antidiabetic agent Rosiglitazone.[1][2] Enriched with five deuterium atoms, this compound serves as the gold-standard Internal Standard (IS) for the quantification of Rosiglitazone in biological matrices (plasma, serum, tissue) using LC-MS/MS. Its physicochemical properties mimic the non-deuterated analyte, ensuring that extraction recovery, ionization efficiency, and chromatographic retention times are identical, while its mass shift (+5 Da) allows for spectral resolution.

Part 1: Chemical Identity & Structural Elucidation[3][4]

Rosiglitazone-d5 maleate is chemically distinguished by the incorporation of deuterium at metabolically stable positions to prevent back-exchange during sample processing.

1.1 Chemical Specifications

Property	Specification
Chemical Name	5-[[4-[2-[methyl-d3-(2-pyridinyl)amino]ethoxy-d2]phenyl]methyl]-2,4-thiazolidinedione maleate
CAS Number	1215168-64-1
Molecular Formula	C₂₂H₁₈D₅N₃O₇S (Salt) / C₁₈H₁₄D₅N₃O₃S (Free Base)
Molecular Weight	478.51 g/mol (Salt) / 362.46 g/mol (Free Base)
Salt Form	Maleate (1:1 stoichiometry with Maleic Acid)
Appearance	White to off-white solid
Solubility	Soluble in DMSO (>10 mg/mL), DMF, Methanol; Sparingly soluble in water.[3][4]

1.2 Isotopic Labeling Topology

The "d5" designation refers to the specific substitution of five hydrogen atoms (

H) with deuterium ( H) at the following positions:

• N-Methyl Group: Three deuterium atoms (

  ) replace the methyl protons attached to the tertiary amine.

• Ethoxy Side Chain: Two deuterium atoms (

  ) replace the methylene protons adjacent to the ether oxygen.

SMILES Code (Isomeric): [2H]C([2H])([2H])N(CC([2H])([2H])Oc1ccc(cc1)CC2C(=O)NC(=O)S2)c3ccccn3.OC(=O)\C=C/C(=O)O

1.3 Structural Visualization

The following diagram illustrates the molecular connectivity and the specific loci of deuteration.

Caption: Structural topology of Rosiglitazone-d5, highlighting the N-methyl-d3 and O-methylene-d2 labeled sites.

Part 2: Analytical Applications (LC-MS/MS)

Rosiglitazone-d5 is the preferred internal standard for pharmacokinetic (PK) and therapeutic drug monitoring (TDM) assays.

2.1 Mass Spectrometry Transitions (MRM)

In electrospray ionization (ESI+), the molecule forms a protonated precursor ion

. Collision-Induced Dissociation (CID) yields a characteristic fragment ion by cleaving the ether bond, retaining the pyridine-amine moiety.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Origin of Fragment
Rosiglitazone (Native)	358.1	135.1	25-30	Pyridine-N(Me)-Ethyl cation
Rosiglitazone-d5 (IS)	363.1	140.1	25-30	Pyridine-N(CD3)-Ethyl(d2) cation

Note: The +5 Da mass shift is conserved in the product ion because the fragmentation retains the fully labeled N-methyl-amino-ethoxy side chain.

2.2 Fragmentation Pathway Logic

The quantification relies on the stability of the "head" group fragment. The diagram below details the fragmentation mechanism used for MRM selection.

Caption: MS/MS fragmentation pathway of Rosiglitazone-d5 showing the generation of the m/z 140.1 diagnostic ion.

Part 3: Experimental Protocols

3.1 Stock Solution Preparation

Objective: Prepare a stable 1.0 mg/mL primary stock.

• Weighing: Accurately weigh 1.32 mg of Rosiglitazone-d5 maleate (equivalent to ~1.0 mg free base) into a glass vial.

  • Correction Factor: Multiply target free base mass by 1.32 (MW Salt 478.5 / MW Base 362.5).

• Solvent: Add 1.0 mL of DMSO (Dimethyl sulfoxide). Do not use water initially due to poor solubility.

• Mixing: Vortex for 30 seconds until fully dissolved.

• Storage: Aliquot into amber glass vials and store at -20°C or -80°C. Stable for >12 months.

3.2 Working Internal Standard (WIS) Preparation

Objective: Prepare a spiking solution for plasma extraction.

• Dilute the Stock Solution (1 mg/mL) with 50% Methanol/Water to a concentration of 100 ng/mL .

• Keep on ice during sample preparation.

3.3 Sample Extraction (Protein Precipitation)

This protocol is validated for human plasma.

• Aliquot: Transfer 50 µL of plasma sample to a 1.5 mL centrifuge tube.

• IS Addition: Add 20 µL of WIS (100 ng/mL Rosiglitazone-d5). Vortex gently.

• Precipitation: Add 200 µL of Acetonitrile (cold).

• Agitation: Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Injection: Transfer 100 µL of the supernatant to an HPLC vial containing 100 µL of 0.1% Formic Acid in water (to match initial mobile phase).

Part 4: Quality & Stability Considerations

• Isotopic Purity: Commercial standards typically possess >99% isotopic enrichment.

• Isotope Effect: Deuterium substitution can slightly alter retention time (typically <0.1 min shift on C18 columns). Ensure the integration window covers both native and d5 peaks.

• Cross-Signal Interference:

  • Check the Native channel (358/135) when injecting only the IS (d5). Signal should be <0.5% of the LLOQ.

  • Check the IS channel (363/140) when injecting high-concentration Native Rosiglitazone (ULOQ). Signal should be negligible.

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 5281055, Rosiglitazone Maleate. Retrieved from [Link]

• Hruska, M. W., & Frye, R. F. (2004). Simplified method for the determination of rosiglitazone in human plasma using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Retrieved from [Link]

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• 4. Rosiglitazone Maleate | C22H23N3O7S | CID 5281055 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Technical Guide to Deuterated Rosiglitazone as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pursuit of Precision in Pharmacokinetic Analysis

In the landscape of drug development and clinical research, the accurate quantification of therapeutic agents in biological matrices is paramount. For oral antidiabetic agents like rosiglitazone, understanding its pharmacokinetic profile is crucial for ensuring efficacy and safety. The inherent variability of biological systems and the complexities of sample preparation and analysis necessitate a robust methodology to ensure data integrity. This technical guide provides an in-depth exploration of deuterated rosiglitazone as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, the gold standard for bioanalytical quantification.[1] We will delve into the fundamental properties of this stable isotope-labeled standard, its practical application in a validated bioanalytical workflow, and the underlying principles that ensure the trustworthiness and accuracy of the resulting data.

The Cornerstone of a Self-Validating System: Why Deuterated Rosiglitazone?

An ideal internal standard (IS) is a compound that is chemically and physically similar to the analyte but can be differentiated by the analytical instrument.[2] Stable isotope-labeled (SIL) internal standards, such as deuterated rosiglitazone, are the preferred choice in LC-MS/MS-based bioanalysis for several compelling reasons.[2]

Near-Identical Physicochemical Behavior : Deuterium is a stable, non-radioactive isotope of hydrogen. Replacing one or more hydrogen atoms in the rosiglitazone molecule with deuterium results in a compound that exhibits nearly identical chromatographic retention times, extraction efficiencies, and ionization responses to the parent drug.[3] This homologous behavior is the cornerstone of its effectiveness, as it allows the IS to meticulously track the analyte through every stage of the analytical process, from sample extraction to detection. Any loss of analyte during sample preparation or fluctuations in instrument response will be mirrored by the deuterated internal standard, allowing for accurate correction.

Mitigation of Matrix Effects : Biological matrices like plasma are complex mixtures of endogenous components that can interfere with the ionization of the analyte in the mass spectrometer's source, leading to ion suppression or enhancement. This "matrix effect" is a significant source of variability and inaccuracy in bioanalytical methods. Because deuterated rosiglitazone co-elutes with rosiglitazone and has the same ionization characteristics, it experiences the same matrix effects.[3] By calculating the ratio of the analyte response to the internal standard response, these effects are effectively normalized, leading to more accurate and precise quantification.

Enhanced Specificity : The use of a mass spectrometer allows for the selective detection of both the analyte and the internal standard based on their unique mass-to-charge ratios (m/z). This high degree of selectivity minimizes the potential for interference from other compounds in the matrix.

Core Properties: A Comparative Analysis

A thorough understanding of the physicochemical properties of both rosiglitazone and its deuterated counterpart is essential for method development and validation.

Property	Rosiglitazone	Deuterated Rosiglitazone (d4)	Rationale for Significance in Bioanalysis
Chemical Formula	C₁₈H₁₉N₃O₃S[4]	C₁₈H₁₅D₄N₃O₃S[5]	Defines the elemental composition and is the basis for molecular weight calculation.
Molecular Weight	357.43 g/mol [4][6][7]	361.45 g/mol [5]	The mass difference is critical for differentiation by the mass spectrometer. A sufficient mass shift (typically ≥ 3 Da) is recommended to avoid isotopic crosstalk.
Monoisotopic Mass	357.1147 g/mol	361.1398 g/mol	The exact mass used for high-resolution mass spectrometry to ensure selectivity.
Solubility	Sparingly soluble in water (0.038 mg/mL). Soluble in DMSO (100 mg/mL).[8][9]	Expected to be nearly identical to rosiglitazone.	Crucial for the preparation of stock solutions and understanding its behavior in biological fluids and extraction solvents.
pKa	Not readily available for the deuterated form, but expected to be nearly identical to rosiglitazone.	Influences the ionization state of the molecule at different pH values, which is important for chromatographic separation and mass spectrometric detection.
LogP	Not readily available for the deuterated form, but expected to be nearly identical to rosiglitazone.	Indicates the lipophilicity of the compound, which affects its distribution in the body and its extraction from biological matrices.
Chemical Stability	Stable under recommended storage conditions.	Generally stable, but the position of deuterium labeling is critical to prevent back-exchange with hydrogen. Labeling on aromatic rings is preferred for stability.[3]	Ensures the integrity of the analyte and internal standard from sample collection to analysis.
Isotopic Purity	N/A	Typically >98%[5]	High isotopic purity is essential to minimize the contribution of the internal standard's signal to the analyte's signal (isotopic crosstalk), which could lead to inaccurate quantification.[10]

A Validated Workflow: Quantification of Rosiglitazone in Human Plasma

The following section outlines a detailed, field-proven LC-MS/MS methodology for the quantification of rosiglitazone in human plasma, incorporating deuterated rosiglitazone as the internal standard. This protocol is designed to be a self-validating system, adhering to the principles of scientific integrity.

Experimental Protocol

1. Preparation of Stock and Working Solutions:

• Rosiglitazone Stock Solution (1 mg/mL): Accurately weigh 10 mg of rosiglitazone and dissolve in 10 mL of methanol.

• Deuterated Rosiglitazone (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of deuterated rosiglitazone and dissolve in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the rosiglitazone stock solution in 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples at appropriate concentrations. Prepare a working solution of the deuterated rosiglitazone internal standard at a fixed concentration (e.g., 100 ng/mL) in methanol.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution.

• Vortex briefly to mix.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: A linear gradient starting with a low percentage of mobile phase B, increasing to a high percentage to elute the analyte and internal standard, followed by a re-equilibration step.

  • Injection Volume: 10 µL.

  • Column Temperature: 40°C.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Rosiglitazone: m/z 358.1 → 135.1

    • Deuterated Rosiglitazone (d4): m/z 362.1 → 139.1

  • Instrument Parameters: Optimize collision energy, declustering potential, and other source parameters for maximum signal intensity for both analyte and internal standard.

Data Analysis and Method Validation

The concentration of rosiglitazone in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this ratio to a calibration curve constructed from the calibration standards.

This method must be fully validated according to regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA). Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true values and the degree of scatter between a series of measurements.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

• Matrix Effect: The effect of co-eluting matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Visualizing the Workflow and Rationale

Experimental Workflow Diagram

Caption: A schematic of the LC-MS/MS workflow for rosiglitazone quantification.

Conceptual Diagram: Mitigating Matrix Effects

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Rosiglitazone-d5 vs Rosiglitazone-d3 stability comparison

An In-depth Technical Guide to the Comparative Stability of Rosiglitazone-d5 and Rosiglitazone-d3

Abstract

This technical guide provides a comprehensive analysis of the comparative stability of two deuterated isotopologues of Rosiglitazone: Rosiglitazone-d5 and Rosiglitazone-d3. In bioanalytical studies, the stability of internal standards is paramount for accurate and reproducible quantification of the analyte. This document delves into the theoretical and practical aspects of isotopic labeling and its impact on the chemical stability of Rosiglitazone, a member of the thiazolidinedione class of antidiabetic drugs. We present a rationale for the selection of deuteration sites, a detailed head-to-head stability comparison protocol under forced degradation conditions, and a discussion on the potential implications of the findings for drug development professionals.

Introduction: The Critical Role of Stable Isotope Labeled Internal Standards

In modern drug discovery and development, liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for the quantitative analysis of drugs and their metabolites in biological matrices. The use of a stable isotope labeled (SIL) internal standard is a widely accepted practice to correct for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of the results[1]. Deuterated compounds are frequently employed as SIL internal standards due to their similar physicochemical properties to the analyte, allowing them to co-elute chromatographically while being distinguishable by mass spectrometry[2].

Rosiglitazone is an oral antidiabetic agent that acts as a selective agonist of the peroxisome proliferator-activated receptor-gamma (PPARγ)[3][4]. Accurate quantification of Rosiglitazone in plasma is crucial for pharmacokinetic and bioequivalence studies. Rosiglitazone-d3, with deuterium atoms on the N-methyl group, is a commonly used internal standard. This guide introduces a comparative stability study with a lesser-known isotopologue, Rosiglitazone-d5, to evaluate its suitability as a potentially more robust internal standard.

Physicochemical Properties of Rosiglitazone and its Deuterated Analogs

The stability of a molecule is intrinsically linked to its chemical structure. Understanding the subtle differences between Rosiglitazone and its deuterated analogs is the first step in predicting their stability profiles.

Property	Rosiglitazone	Rosiglitazone-d3	Rosiglitazone-d5
Chemical Formula	C₁₈H₁₉N₃O₃S	C₁₈H₁₆D₃N₃O₃S	C₁₈H₁₄D₅N₃O₃S
Molecular Weight	357.43 g/mol	360.45 g/mol	362.46 g/mol
Deuteration Site(s)	N/A	N-methyl group	N-methyl group, Ethoxy chain
CAS Number	122320-73-4	1132641-22-5	1215168-64-1

Table 1: Physicochemical properties of Rosiglitazone, Rosiglitazone-d3, and Rosiglitazone-d5.

Figure 1: Chemical Structures of Rosiglitazone and its Deuterated Analogs.

Theoretical Stability Considerations: The Kinetic Isotope Effect

The primary reason for potential differences in the stability of deuterated compounds is the Kinetic Isotope Effect (KIE) [5][6]. The C-D bond is stronger and has a lower vibrational frequency than the C-H bond. Consequently, reactions involving the cleavage of a C-D bond as the rate-determining step will proceed more slowly than the corresponding reaction with a C-H bond[7].

In the context of Rosiglitazone, metabolic degradation often involves N-demethylation and hydroxylation, processes catalyzed by cytochrome P450 enzymes[8]. Deuteration of the N-methyl group (as in Rosiglitazone-d3 and -d5) is expected to slow down N-demethylation. The additional deuteration on the ethoxy chain in Rosiglitazone-d5 may further enhance its metabolic stability if this site is also susceptible to oxidative metabolism.

However, chemical stability under forced degradation conditions is not solely dictated by enzymatic processes. Hydrolysis, oxidation, and photolysis involve different reaction mechanisms where the KIE may or may not play a significant role. For instance, the stability of deuterium labels on an aromatic ring is generally higher than on an alkyl chain due to the nature of the C-H bonds[1].

A critical aspect of stability for deuterated standards is the potential for back-exchange , where deuterium atoms are replaced by protons from the solvent. This is more likely to occur with deuterium atoms attached to heteroatoms or activated carbon atoms[9]. The N-methyl-d3 group is generally considered stable against back-exchange under typical analytical conditions. The stability of the deuterium on the ethoxy chain in Rosiglitazone-d5 under various pH conditions will be a key focus of this investigation.

Experimental Design: A Head-to-Head Forced Degradation Study

To empirically compare the stability of Rosiglitazone-d5 and Rosiglitazone-d3, a comprehensive forced degradation study will be conducted. This study is designed to identify potential degradation products and pathways, and to quantify the rate of degradation of each isotopologue under various stress conditions.

Figure 2: Experimental Workflow for the Comparative Stability Study.

Materials and Methods

• Test Articles: Rosiglitazone-d3 (≥98% isotopic purity), Rosiglitazone-d5 (≥98% isotopic purity).

• Reagents: HPLC-grade methanol, acetonitrile, and water; formic acid, hydrochloric acid, sodium hydroxide, and hydrogen peroxide (30%).

• Instrumentation: A validated UPLC system coupled to a triple quadrupole mass spectrometer.

Step-by-Step Protocols

1. Stock Solution Preparation:

• Prepare individual stock solutions of Rosiglitazone-d3 and Rosiglitazone-d5 in methanol at a concentration of 1 mg/mL.

2. Forced Degradation Conditions:

• Acid Hydrolysis: Dilute the stock solution with 0.1M HCl to a final concentration of 100 µg/mL. Incubate at 60°C.

• Base Hydrolysis: Dilute the stock solution with 0.1M NaOH to a final concentration of 100 µg/mL. Incubate at 60°C.

• Oxidative Degradation: Dilute the stock solution with 3% H₂O₂ to a final concentration of 100 µg/mL. Keep at room temperature.

• Thermal Degradation:

  • Solution: Dilute the stock solution with a 50:50 mixture of acetonitrile and water to 100 µg/mL. Incubate at 80°C.

  • Solid State: Store the solid compounds at 80°C.

• Photostability: Expose the stock solutions and solid compounds to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter, as per ICH Q1B guidelines.

3. Sampling and Analysis:

• Withdraw aliquots at appropriate time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration for LC-MS/MS analysis.

• Analyze the samples using a validated stability-indicating LC-MS/MS method.

LC-MS/MS Method Parameters

• Column: A C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS Detection: Multiple Reaction Monitoring (MRM) in positive ion mode.

  • Rosiglitazone-d3: Precursor ion > Product ion (to be determined).

  • Rosiglitazone-d5: Precursor ion > Product ion (to be determined).

Potential Degradation Pathways and Expected Outcomes

Rosiglitazone is susceptible to degradation under hydrolytic and oxidative conditions. The thiazolidinedione ring can undergo hydrolysis, and the molecule can be oxidized at several positions.

Figure 3: Potential Degradation Pathways of Rosiglitazone.

Based on the KIE, we hypothesize that both Rosiglitazone-d3 and Rosiglitazone-d5 will show increased stability against N-demethylation compared to the unlabeled compound. The key comparison will be the relative stability of Rosiglitazone-d5 and -d3 under all stress conditions. If the ethoxy chain is a site of degradation, Rosiglitazone-d5 is expected to exhibit superior stability.

The results of the forced degradation study will be presented in a table summarizing the percentage of degradation for each compound under each condition at the final time point.

Stress Condition	Rosiglitazone-d3 (% Degradation)	Rosiglitazone-d5 (% Degradation)
Acid Hydrolysis (48h)	~15%	~15%
Base Hydrolysis (24h)	~20%	~20%
Oxidation (8h)	~10%	~5%
Thermal (Solution, 48h)	<5%	<5%
Photolytic	<10%	<10%

Table 2: Hypothetical results of the comparative forced degradation study.

Conclusion and Recommendations

This technical guide outlines a comprehensive framework for comparing the stability of Rosiglitazone-d5 and Rosiglitazone-d3. The selection of a stable and reliable internal standard is a critical decision in the development of robust bioanalytical methods. The proposed forced degradation study will provide empirical data to determine which of these deuterated analogs offers superior stability.

Based on the principles of the kinetic isotope effect, it is anticipated that Rosiglitazone-d5 may offer enhanced stability, particularly against oxidative degradation, due to the additional deuterium labeling on the ethoxy chain. However, the empirical data from the proposed study will be the ultimate determinant.

For researchers and drug development professionals, the key takeaways are:

• The position of isotopic labeling can significantly impact the stability of a molecule.

• A thorough understanding of the potential degradation pathways of the parent molecule is essential for designing and interpreting stability studies of its labeled analogs.

• Forced degradation studies are an indispensable tool for evaluating and selecting the most appropriate internal standard for a bioanalytical assay.

The findings from this comparative stability study will provide valuable insights for the selection of the most robust internal standard for Rosiglitazone quantification, ultimately contributing to the generation of high-quality data in preclinical and clinical studies.

References

• PDB-101. (n.d.). Rosiglitazone. RCSB PDB. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 77999, Rosiglitazone. PubChem. Retrieved from [Link]

• PDB-101. (n.d.). Rosiglitazone - Diabetes Mellitus. RCSB PDB. Retrieved from [Link]

• Li, Y., et al. (2008). Molecular basis for the antagonism of PPARgamma by GW9662. J. Biol. Chem., 283(26), 18132-18140.

• European Medicines Agency. (n.d.). Avandia, INN-rosiglitazone. Retrieved from [Link]

• MDPI. (2021). Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds. Molecules, 26(24), 7695.
• National Center for Biotechnology Information. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2993.
• Juniper Publishers. (2017). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. Glob J Pharmaceu Sci, 1(4).

• National Center for Biotechnology Information. (n.d.). Fundamentals of HDX-MS. Retrieved from [Link]

• PubMed. (2011). Deuterium Isotope Effects on Drug Pharmacokinetics. I. System-dependent Effects of Specific Deuteration With Aldehyde Oxidase Cleared Drugs. Drug Metab Dispos, 40(3), 639-47.
• Royal Society of Chemistry. (2021).
• ACS Publications. (2004). Efficient C−H/C−D Exchange Reaction on the Alkyl Side Chain of Aromatic Compounds Using Heterogeneous Pd/C in D2O. Org. Lett., 6(17), 2949-2951.

• ResolveMass Laboratories Inc. (n.d.). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. Molecules, 27(2), 517.

• Waters Corporation. (n.d.). Utilizing UPLC-MS for Conducting Forced Degradation Studies. Retrieved from [Link]

• European Patent Office. (2008). SYNTHESIS OF ANTIDIABETIC ROSIGLITAZONE DERIVATIVES. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogen–deuterium exchange. Retrieved from [Link]

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A Technical Guide to the Isotopic Purity of Rosiglitazone-d5 Maleate Reference Material

Foreword: The Imperative of Purity in Bioanalytical Science

In the landscape of modern drug development, particularly in pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) studies, the use of stable isotope-labeled (SIL) internal standards is not merely a convenience—it is a cornerstone of data integrity.[1][2][3] Rosiglitazone, a member of the thiazolidinedione class of antidiabetic drugs, functions as an insulin sensitizer by activating PPARγ nuclear receptors.[4][5][6] Its deuterated analogue, Rosiglitazone-d5 maleate, serves as an ideal internal standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS). The chemical behavior of the labeled molecule is nearly identical to the unlabeled analyte, but its increased mass allows it to be distinguished by the mass spectrometer.[1]

However, the utility of Rosiglitazone-d5 maleate is directly proportional to its isotopic purity. The presence of unlabeled (d0) species or incompletely labeled isotopologues (d1-d4) can introduce significant interference, compromising the accuracy and precision of quantitative assays.[1] This guide provides a comprehensive framework for the rigorous characterization of Rosiglitazone-d5 maleate reference material, detailing the orthogonal analytical methodologies required to ensure its fitness for purpose in regulated bioanalysis. Our approach is built on a self-validating system where independent techniques corroborate findings, establishing a high degree of confidence in the material's quality.

Deconstructing Isotopic Purity: Beyond a Single Number

The term "isotopic purity" requires careful definition, as it encompasses several distinct concepts that are critical for characterization. For a deuterated active pharmaceutical ingredient (API), purity analysis expands beyond chemical contaminants to include the isotopic profile.[7]

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within the molecular structure.[7] For instance, if a starting material has 99.5% isotopic enrichment, it means there is a 99.5% probability of finding a deuterium atom at any given labeled site.[7]

• Isotopologues: These are molecules that are chemically identical but differ in their isotopic composition.[7] A batch of Rosiglitazone-d5 will inevitably contain a population of molecules with four deuterium atoms (d4), three (d3), and so on, down to the unlabeled d0 species.[7]

• Species Abundance: This is the percentage of the entire population of molecules that has a specific isotopic composition.[7] For a high-quality Rosiglitazone-d5 reference standard, the species abundance of the d5 isotopologue should be maximized, while the abundance of the d0 isotopologue, which can interfere with the analyte signal, must be minimized.[1]

Therefore, a comprehensive analysis does not merely state a single "purity" value but quantifies the distribution of all relevant isotopologues. For most pharmaceutical applications, an isotopic enrichment level exceeding 95% is considered a minimum standard.[8]

The Primary Analytical Tool: High-Resolution Mass Spectrometry (HRMS)

Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS) is the definitive technique for quantifying the species abundance of isotopologues.[8][9] The high resolving power of modern analyzers, such as Time-of-Flight (TOF) or Orbitrap systems, allows for the baseline separation of signals from ions that differ in mass by only a few milliDaltons—a capability essential for distinguishing between isotopologues.[10][11]

Causality Behind the LC-HRMS Protocol

The goal of this protocol is to achieve chromatographic separation from chemical impurities and then obtain a clean mass spectrum that allows for the accurate relative quantitation of each isotopologue's peak area.

Experimental Protocol: LC-HRMS Analysis

• Sample Preparation:

  • Accurately weigh and dissolve the Rosiglitazone-d5 maleate reference material in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 µg/mL. The low sample consumption is a key advantage of this method.[12]

  • Prepare a similar solution of the unlabeled Rosiglitazone maleate standard for comparison of retention time and fragmentation patterns.

• Liquid Chromatography (LC) Conditions:

  • Rationale: The LC separation step is crucial to isolate the analyte peak from any co-eluting chemical impurities that could interfere with the mass spectrometric analysis.[10][13]

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• High-Resolution Mass Spectrometry (HRMS) Conditions:

  • Rationale: Electrospray ionization (ESI) in positive mode is effective for protonating Rosiglitazone, forming the [M+H]⁺ ion. A high-resolution instrument is mandatory to resolve the isotopic peaks.

  • Ionization Mode: ESI, Positive.

  • Mass Analyzer: TOF or Orbitrap.

  • Resolution Setting: >25,000 FWHM (Full Width at Half Maximum) to ensure separation of isobaric interferences.

  • Scan Range: m/z 100-600.

  • Data Acquisition: Profile mode to capture the full isotopic peak shape.

• Data Processing and Purity Calculation:

  • Step 1: Background Subtraction: A background spectrum is subtracted from the sample spectrum to remove noise and interferences.[10][13]

  • Step 2: Generate Extracted Ion Chromatograms (EICs): EICs are generated for the [M+H]⁺ ion of each expected isotopologue (d0 to d5).

  • Step 3: Peak Integration: The chromatographic peak area for each EIC is integrated.[13]

  • Step 4: Correction for Natural Isotope Abundance: The measured peak areas must be corrected for the natural isotopic contribution of elements like ¹³C.[10] For example, the signal at the mass of the d1 isotopologue will have a small contribution from the ¹³C isotope of the d0 species. This correction is essential for accurate quantitation.[10][11]

  • Step 5: Calculate Isotopic Purity: The isotopic purity is calculated based on the relative abundance of the corrected peak areas.

    • Isotopic Purity (%) = [Area(d5) / (Area(d0) + Area(d1) + ... + Area(d5))] x 100

The Confirmatory Technique: Nuclear Magnetic Resonance (NMR) Spectroscopy

While HRMS provides unparalleled quantitative data on isotopologue distribution, it does not inherently confirm the location of the deuterium labels. Nuclear Magnetic Resonance (NMR) spectroscopy is the ideal orthogonal technique to provide this structural information and serve as a confirmatory identity test.[9][14]

The Role of NMR in a Self-Validating System

By comparing the ¹H NMR spectrum of the Rosiglitazone-d5 maleate sample to that of its unlabeled counterpart, we can confirm that deuterium incorporation has occurred at the intended positions. The absence of proton signals at specific chemical shifts is direct evidence of deuteration. Furthermore, ²H (Deuterium) NMR can be used to directly observe the deuterium atoms, confirming their chemical environment.[9] This dual-method approach ensures the material is not only isotopically pure but also structurally correct.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve a sufficient amount of the Rosiglitazone-d5 maleate sample in a deuterated solvent (e.g., DMSO-d₆).

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum.

• Data Analysis:

  • Compare the acquired ¹H spectrum against the spectrum of an authentic unlabeled Rosiglitazone maleate standard.

  • Identify the regions where proton signals are absent or significantly diminished in the d5 sample. This confirms the sites of deuteration.

  • Integration of the remaining proton signals relative to a known internal standard or a non-deuterated portion of the molecule can provide a semi-quantitative estimate of deuterium incorporation.

Integrated Workflow for Certification

A trustworthy certification process relies on a logical, self-validating workflow that integrates both HRMS and NMR data. This ensures that both the isotopic distribution and the structural integrity of the reference material are confirmed.

Caption: Integrated workflow for the certification of Rosiglitazone-d5 maleate.

Data Presentation and Acceptance Criteria

All quantitative data must be summarized in a clear and accessible format. The primary reference standard should ideally have a purity of 99.5% or higher.[15] For isotopically labeled standards, this translates to a high species abundance of the desired isotopologue.

Table 1: Example Isotopic Purity Analysis of Rosiglitazone-d5 Maleate (Batch #R5M-123)

Isotopologue	Observed [M+H]⁺ (m/z)	Corrected Relative Abundance (%)
d0 (Unlabeled)	358.1224	< 0.05%
d1	359.1287	0.11%
d2	360.1350	0.25%
d3	361.1412	0.78%
d4	362.1475	2.15%
d5	363.1538	96.71%
Calculated Isotopic Purity	99.9% Deuterium Incorporation
Chemical Purity (by HPLC)	> 99.8%

Note: Data are illustrative. The final certificate of analysis should report both the isotopic purity (species abundance of the d5 form) and the overall chemical purity.

Conclusion

The certification of Rosiglitazone-d5 maleate as a reference material is a multi-faceted process that extends beyond simple chemical purity assessment. It requires a deep, quantitative understanding of its isotopic composition. By employing a self-validating analytical strategy that pairs the quantitative power of high-resolution mass spectrometry with the structural confirmation provided by NMR spectroscopy, we can establish an unambiguous profile of the material. This rigorous characterization ensures batch-to-batch consistency and provides researchers, scientists, and drug development professionals with a reference material of the highest integrity, thereby safeguarding the reliability of critical bioanalytical data.[7]

References

• ResearchGate. (n.d.). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Isotopic Purity Using LC-MS. Retrieved from [Link]

• Almac Group. (n.d.). Determination of Isotopic Purity by Accurate Mass LC/MS. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Case Study — Synthesizing a Deuterium-Labeled Drug Metabolite for Metabolite ID (MID). Retrieved from [Link]

• Almac Group. (n.d.). CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Retrieved from [Link]

• Eurofins. (n.d.). The ABC's of Reference Standard Management. Retrieved from [Link]

• Google Patents. (n.d.). US6515132B2 - Process for the preparation of rosiglitazone maleate.
• Google Patents. (n.d.). CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum.

• ResearchGate. (n.d.). Determination of Isotopic Purity by Accurate Mass LC/MS. Retrieved from [Link]

• ResolveMass Laboratories Inc. (n.d.). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Wikipedia. (n.d.). Rosiglitazone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Rosiglitazone. PubChem Compound Database. Retrieved from [Link]

• PubMed. (n.d.). Rosiglitazone. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Rosiglitazone. StatPearls. Retrieved from [Link]

• ClinPGx. (n.d.). Rosiglitazone. Retrieved from [Link]

• PubMed. (n.d.). Isotope Labeling of Metabolites in Drug Discovery Applications. Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Retrieved from [Link]

• Chemicals Knowledge Hub. (2023). The importance of isotopic labelling in drug development: strategies and integration with biocatalysis and physical sciences. Retrieved from [Link]

• World Health Organization (WHO). (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. Retrieved from [Link]

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Technical Guide: Solubilization and Handling of Rosiglitazone-d5 Maleate for LC-MS/MS Applications

Executive Summary

This technical guide provides a rigorous, field-validated framework for the preparation, solubilization, and storage of Rosiglitazone-d5 maleate . Designed for analytical chemists and drug development professionals, this document addresses the specific physicochemical challenges of handling deuterated thiazolidinediones.

While Rosiglitazone-d5 maleate acts as the "gold standard" internal standard (IS) for quantifying Rosiglitazone in biological matrices, its reliability is contingent upon precise solubilization. Incomplete dissolution or solvent-induced degradation can lead to signal suppression and quantitative errors. This guide prioritizes a DMSO-to-Methanol workflow to maximize solubility while maintaining compatibility with downstream LC-MS/MS mobile phases.

Physicochemical Profile & Solubility Data

Understanding the difference between the protonated parent and the deuterated analog is critical. While the isotope effect on gross solubility is negligible, the molecular weight difference must be accounted for in gravimetric preparation to ensure molar accuracy.

Table 1: Comparative Physicochemical Properties

Property	Rosiglitazone Maleate (Parent)	Rosiglitazone-d5 Maleate (IS)
CAS Number	155141-29-0	1215168-64-1
Molecular Formula	C₁₈H₁₉N₃O₃S[1][2][3][4] · C₄H₄O₄	C₁₈H₁₄D₅N₃O₃S · C₄H₄O₄
Molecular Weight	473.5 g/mol	~478.51 g/mol
Form	White to off-white crystalline solid	White to off-white solid
Hygroscopicity	Low to Moderate	Low to Moderate

Table 2: Solubility Limits in Key Solvents

Data synthesized from analytical product sheets and validated experimental thresholds.

Solvent	Solubility Limit (25°C)	Application Context
DMSO	~34 - 100 mg/mL	Recommended for Master Stock. High capacity ensures complete dissolution of the salt form.
DMF	~25 mg/mL	Alternative master solvent; less preferred due to toxicity and potential for carbamylation artifacts.
Methanol	~1 - 5 mg/mL	Recommended for Working Stock. Excellent compatibility with LC-MS mobile phases; limited capacity for high-conc. salt dissolution.
Ethanol	~1 mg/mL	Not recommended. Lower solubility than Methanol/DMSO.
PBS (pH 7.2)	< 0.5 mg/mL	Poor solubility.[5] Requires organic co-solvent (e.g., DMSO) for aqueous preparation.

Critical Insight: The maleate salt form significantly enhances stability but can complicate solubility in pure non-polar organic solvents. DMSO is the only solvent capable of reliably achieving concentrations >10 mg/mL without requiring excessive heating or sonication, which could degrade the deuterated label.

Technical Workflow: The "Dual-Solvent" Protocol

To mitigate the risk of precipitation while ensuring MS compatibility, we utilize a Master Stock (DMSO)

Working Stock (Methanol) dilution strategy.

Phase 1: Master Stock Preparation (10 mg/mL)

Objective: Create a highly concentrated, stable reserve solution.

• Equilibration: Allow the Rosiglitazone-d5 maleate vial to equilibrate to room temperature (20–25°C) before opening to prevent water condensation (hygroscopicity management).

• Gravimetry: Weigh 5.0 mg of Rosiglitazone-d5 maleate into an amber glass vial (Class A hydrolytic resistance).

• Solvation: Add 0.5 mL of anhydrous DMSO (≥99.9% purity).

• Dissolution: Vortex at medium speed for 30 seconds. If particulates persist, sonicate in a water bath at ambient temperature for 2 minutes.

  • Note: Avoid heating >40°C to prevent thermal degradation.

• Verification: Visually inspect for a clear, colorless solution.

Phase 2: Working Stock Preparation (100 µg/mL)

Objective: Create a dilution compatible with LC-MS mobile phases (usually MeOH/Water or ACN/Water).

• Aliquot: Transfer 100 µL of the Master Stock (10 mg/mL) into a new amber vial.

• Dilution: Add 9.9 mL of LC-MS grade Methanol.

• Mixing: Invert 10 times or vortex gently.

  • Why Methanol? Methanol reduces the viscosity of the solution compared to pure DMSO, improving pipetting accuracy for the final spike into biological samples. It also matches the organic composition of common reverse-phase gradients.

Phase 3: Storage & Stability

• Master Stock (DMSO): Stable at -20°C for up to 6 months or -80°C for 12 months.

• Working Stock (MeOH): Stable at -20°C for 1 month. Prepare fresh if signal variability exceeds 15%.

• Precaution: Thiazolidinediones are light-sensitive. Always use amber vials and minimize exposure to direct UV/fluorescent light.

Visualized Workflow (DOT Diagram)

The following diagram illustrates the logical flow from solid powder to instrument-ready solution, highlighting critical control points.

Caption: Optimized solubilization workflow: DMSO ensures complete solvation of the maleate salt, while Methanol dilution ensures mobile-phase compatibility.

Scientific Rationale & Troubleshooting

Why DMSO over Methanol for the Master Stock?

While Rosiglitazone free base is moderately soluble in methanol, the maleate salt exhibits stronger lattice energy, reducing its solubility in protic solvents like methanol and ethanol. Attempting to dissolve >5 mg/mL directly in methanol often results in "micro-precipitation"—invisible particulates that cause poor reproducibility in LC-MS peak areas. DMSO (Dimethyl sulfoxide) is a polar aprotic solvent that effectively disrupts the ionic interactions of the salt, guaranteeing a true solution.

Handling Deuterium Exchange (H-D Exchange)

Rosiglitazone-d5 contains deuterium atoms at stable positions (typically the aromatic ring or specific alkyl chains, depending on the synthesis). However, exposure to extremely acidic or basic conditions in protic solvents (like water or methanol) over long periods can theoretically induce H-D exchange at labile sites.

• Mitigation: Keep stock solutions neutral. Do not acidify the Master Stock. Only acidify (e.g., with Formic Acid) immediately prior to injection or in the final mobile phase.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Precipitation upon dilution	"Shock" precipitation from rapid solvent change.	Add Methanol slowly to the DMSO aliquot while vortexing.
Variable IS Peak Area	Incomplete dissolution or adsorption to plastic.	Sonicate Master Stock longer; use glass vials (Rosiglitazone can adsorb to polypropylene).
Unknown Peak in MS	Photodegradation or hydrolysis.	Prepare fresh stock in amber glass; store at -80°C.

References

• Cayman Chemical. (2022).[5] Rosiglitazone Product Information Sheet. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5281055, Rosiglitazone Maleate. Retrieved from

• StressMarq Biosciences. (n.d.). Rosiglitazone Maleate Solubility Data. Retrieved from [1]

• Sigma-Aldrich (Merck). (n.d.). Rosiglitazone Maleate Product Specification. Retrieved from

• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. ResearchGate. Retrieved from

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• 5. cdn.caymanchem.com [cdn.caymanchem.com]

An In-Depth Technical Guide to Rosiglitazone: Free Base vs. Maleate Salt Standards for Researchers and Drug Development Professionals

This guide provides a comprehensive technical analysis of the critical differences between Rosiglitazone free base and its maleate salt form. For researchers, scientists, and drug development professionals, understanding these distinctions is paramount for accurate analytical measurements, robust formulation design, and meaningful interpretation of biological data. This document moves beyond a simple recitation of properties to explain the causal relationships between the chemical form of this active pharmaceutical ingredient (API) and its behavior in experimental and developmental settings.

Introduction: The Significance of Form in a Potent Thiazolidinedione

Rosiglitazone is a potent insulin-sensitizing agent belonging to the thiazolidinedione class of drugs, primarily used in the management of type 2 diabetes mellitus.[1][2][3] Its therapeutic effect is mediated through the activation of the peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that modulates the transcription of genes involved in glucose and lipid metabolism.[4][5][6][7] Like many pharmaceutical compounds, Rosiglitazone can exist as a free base or as a salt. The commercially available form, Avandia®, is the maleate salt.[5][8]

The decision to develop a salt form of an API is a critical step in drug development, aimed at optimizing the drug's physicochemical and biopharmaceutical properties.[9][10] For Rosiglitazone, the conversion of the weakly basic free form to the maleate salt profoundly alters key characteristics such as solubility, stability, and handling properties. This guide will dissect these differences, providing the technical rationale and practical methodologies required for working with both standards.

Physicochemical Disparities: The Core of the Matter

The fundamental differences between Rosiglitazone free base and its maleate salt stem from the ionic interaction between the basic Rosiglitazone molecule and the acidic maleic acid. This seemingly simple chemical modification has a cascading effect on several key physical properties.

Salt Formation and Stoichiometry

Rosiglitazone possesses a pyridine nitrogen, which can accept a proton, making it a suitable candidate for salt formation with an acid.[11] The reaction with maleic acid results in a 1:1 salt, Rosiglitazone Maleate.

Caption: Salt formation of Rosiglitazone Maleate.

This conversion is a deliberate strategy to enhance the aqueous solubility of the parent compound, which is a classic challenge for Biopharmaceutics Classification System (BCS) Class II drugs like Rosiglitazone, characterized by low solubility and high permeability.[12][13]

Comparative Physicochemical Properties

The transformation from a neutral molecule to a salt directly impacts several measurable properties. The data below summarizes these critical differences.

Property	Rosiglitazone (Free Base)	Rosiglitazone Maleate	Rationale for Difference
Molecular Weight	357.43 g/mol [8]	473.5 g/mol [14]	Addition of maleic acid (C4H4O4).
Melting Point	153-155 °C[11]	~122-123 °C[6]	Different crystal lattice structures and energies.
Aqueous Solubility	Poorly soluble (~0.005 mg/mL)[12]	Sparingly to freely soluble, pH-dependent[15]	Ionization of the molecule enhances interaction with polar solvents.
pKa	Not directly applicable	6.1 and 6.8[6][16]	Represents the ionization constants of the molecule.
Hygroscopicity	Generally lower	Potentially higher	Salts often have a greater affinity for atmospheric moisture.

Expert Insight: The lower melting point of the maleate salt compared to the free base is somewhat counterintuitive, as salts often have higher melting points. This highlights the complex interplay of crystal packing forces and intermolecular interactions that dictate thermal properties. It underscores the necessity of empirical characterization rather than relying on general assumptions.

The most significant divergence lies in aqueous solubility. Rosiglitazone free base is poorly soluble in water.[12] The maleate salt, however, exhibits significantly enhanced, albeit pH-dependent, solubility.[16] It is readily soluble in acidic conditions (e.g., 0.1M HCl) but its solubility decreases as the pH increases into the physiological range of the intestine.[6][15][16] This pH-dependent solubility is a critical factor in drug dissolution and absorption in the gastrointestinal tract.[16]

Analytical Characterization and Differentiation

Distinguishing between the free base and the maleate salt is crucial for quality control, formulation development, and research. Several analytical techniques can be employed for this purpose.

Spectroscopic Methods

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a powerful tool for identifying the presence of the maleate counter-ion. The spectrum of Rosiglitazone maleate will exhibit characteristic peaks corresponding to the carboxylate groups of maleic acid, which are absent in the free base spectrum. Comparing the spectra of the two forms provides a definitive confirmation of the salt's presence.[17][18][19]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can also be used to differentiate the two forms. The spectrum of the maleate salt will show signals corresponding to the protons of maleic acid, which will be absent in the free base.

Thermal Analysis

Differential Scanning Calorimetry (DSC): DSC is an essential technique for characterizing the solid-state properties of the API. As indicated in the table above, the free base and maleate salt have distinct melting points. A DSC thermogram provides a clear endothermic peak corresponding to the melting point of the substance, allowing for unambiguous identification.[15]

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC): While HPLC is the standard for quantifying Rosiglitazone, the method itself does not inherently distinguish between the free base and the salt form in solution, as the salt dissociates in the mobile phase. However, when analyzing solid samples, the calculated concentration must account for the different molecular weights. For instance, 8.9430 mg of Rosiglitazone Maleate is equivalent to 6.7520 mg of Rosiglitazone free base.[15]

Caption: HPLC workflow for Rosiglitazone quantification.

Experimental Protocol: Differentiating Rosiglitazone Free Base and Maleate Salt using DSC

• Objective: To confirm the identity of a Rosiglitazone standard as either the free base or the maleate salt based on its thermal properties.

• Instrumentation: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the Rosiglitazone standard into an aluminum DSC pan. Crimp the pan to seal it. Prepare a reference pan (empty, sealed).

• DSC Method:

  • Equilibrate the system at 25°C.

  • Ramp the temperature from 25°C to 200°C at a heating rate of 10°C/minute under a nitrogen purge.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Identify the onset and peak temperature of any endothermic events.

  • Compare the observed melting point to the known values for Rosiglitazone free base (~153-155°C) and Rosiglitazone maleate (~122-123°C).

• Self-Validation: The protocol's validity is confirmed by running a certified melting point standard (e.g., indium) to verify the temperature accuracy of the DSC instrument. The clarity of the single, sharp melting endotherm for a pure substance also serves as an internal validation of sample purity.

Implications for Drug Development and Research

The choice between the free base and the maleate salt has significant consequences throughout the drug development lifecycle.

Formulation Development

The enhanced solubility of Rosiglitazone maleate is the primary driver for its use in oral dosage forms.[20] However, its pH-dependent solubility and potential for conversion back to the less soluble free base in the higher pH environment of the small intestine must be carefully considered.[16] This can impact the dissolution rate and, consequently, the bioavailability of the drug. Formulation strategies, such as the use of floating drug delivery systems, have been explored to prolong gastric residence time and maximize absorption in the stomach and upper small intestine where the pH is more favorable for the salt form's solubility.[15][17]

Stability and Handling

Salt forms can sometimes be more susceptible to hygroscopicity, which can affect the physical and chemical stability of the API. Proper storage conditions are essential. The maleate salt's stability in solution is also pH-dependent; it is noted to be unstable at basic pH.[17] When preparing stock solutions for in vitro or in vivo experiments, the choice of solvent and the resulting pH are critical to prevent precipitation or degradation.

In Vitro and In Vivo Studies

For researchers conducting cellular or animal studies, it is imperative to be precise about which form of Rosiglitazone is being used. When preparing dosing solutions, the molecular weight difference must be factored in to ensure equivalent molar concentrations of the active moiety are being administered. Failing to do so can lead to significant errors in dose-response relationships and misinterpretation of experimental outcomes.

Expert Insight: When reporting results, always specify whether "Rosiglitazone" refers to the free base or the maleate salt. If using the salt, it is best practice to report the dose in terms of the free base equivalent to facilitate comparison across studies that may use different forms.

Conclusion: A Tale of Two Forms

The distinction between Rosiglitazone free base and Rosiglitazone maleate is not merely academic. It is a practical reality that influences every stage of research and development, from analytical characterization and formulation design to the interpretation of biological data. The maleate salt offers a significant advantage in terms of aqueous solubility, facilitating its formulation as an oral therapeutic. However, this benefit comes with considerations of pH-dependent solubility, stability, and the need for careful analytical accounting.

A thorough understanding of the physicochemical properties of both the free base and the salt form, grounded in robust analytical methodology, is the bedrock of sound scientific practice in the pharmaceutical sciences. This guide provides the foundational knowledge and practical insights for researchers and developers to confidently and accurately work with this important antidiabetic agent.

References

• Enhancement of solubility of Rosiglitazone through solid dispersion technique: in-vitro and in-vivo permeation study analysis. Der Pharma Chemica. Available at: [Link]

• Formulation and characterization of FDDS of Rosiglitazone maleate. AARF. Available at: [Link]

• Are the Metabolic Effects of Rosiglitazone Influenced by Baseline Glycaemic Control? PubMed. Available at: [Link]

• Multiunit Floating Drug Delivery System of Rosiglitazone Maleate: Development, Characterization, Statistical Optimization of Drug Release and In Vivo Evaluation. PMC. Available at: [Link]

• Pharmaffiliates Rosiglitazone Maleate-impurities. Pharmaffiliates. Available at: [Link]

• FT-IR Spectra of Rosiglitazone maleate and its superporous hydrogel formulation IV. ResearchGate. Available at: [Link]

• Chemical Proteomics-Based Analysis of Off-target Binding Profiles for Rosiglitazone and Pioglitazone: Clues for Assessing Potential for Cardiotoxicity. PubMed Central. Available at: [Link]

• Rosiglitazone Maleate | C22H23N3O7S | CID 5281055. PubChem. Available at: [Link]

• Rosiglitazone | C18H19N3O3S | CID 77999. PubChem. Available at: [Link]

• Solubility enhancement of rosiglitazone by using melt sonocrystallization technique. NIH. Available at: [Link]

• Salt Selection in Drug Development. Pharmaceutical Technology. Available at: [Link]

• Rosiglitazone. Wikipedia. Available at: [Link]

• Impurity Summarizing on Rosiglitazone by RP-HPLC Analytical Method. RJPT. Available at: [Link]

• Determination of Rosiglitazone in Coated Tablets by MEKC and HPLC Methods. PubMed. Available at: [Link]

• Preparation of rosiglitazone maleate sustained-release floating microspheres for improved bioavailability. PubMed. Available at: [Link]

• Rosiglitazone. StatPearls - NCBI Bookshelf. Available at: [Link]

• To Study the Impact of Ultrasound-Assisted Antisolvent Crystallization on Aprepitant Crystal Habits. MDPI. Available at: [Link]

• Database assessment of the effectiveness of brand versus generic rosiglitazone in patients with type 2 diabetes mellitus. PubMed. Available at: [Link]

• Simplified method for determination of rosiglitazone in human plasma. PubMed. Available at: [Link]

• Stability of rosiglitazone in processed and unprocessed human plasma. ResearchGate. Available at: [Link]

• Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. ACS Publications. Available at: [Link]

• Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

• Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Bastin et al., 2000; Elder et al., 2013. Available at: [Link]

• Effect of rosiglitazone on the differential expression of diabetes-associated proteins in pancreatic islets of C57Bl/6 lep/lep mice. PubMed. Available at: [Link]

• Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development. Available at: [Link]

• FT-IR spectra of RG. ResearchGate. Available at: [Link]

• Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release. MDPI. Available at: [Link]

• In-Vitro and In-Vivo Evaluation of a Rosiglitazone Maleate-loaded HPMC-PVA Blend Patch. ResearchGate. Available at: [Link]

• Naming of Drug Products Containing Salt Drug Substances. FDA. Available at: [Link]

• The effects of rosiglitazone on insulin sensitivity, lipolysis, and hepatic and skeletal muscle triglyceride content in patients with type 2 diabetes. PMC. Available at: [Link]

• IR spectra of rosiglitazone and vanadyl rosiglitazone. ResearchGate. Available at: [Link]

• Absorption, Disposition, and Metabolism of Rosiglitazone, a Potent Thiazolidinedione Insulin Sensitizer, in Humans. PubMed. Available at: [Link]

• The impact of rosiglitazone on heat tolerance in patients with type 2 diabetes. PubMed. Available at: [Link]

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• 1. Are the metabolic effects of rosiglitazone influenced by baseline glycaemic control? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Chemical Proteomics-Based Analysis of Off-target Binding Profiles for Rosiglitazone and Pioglitazone: Clues for Assessing Potential for Cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rosiglitazone Maleate | C22H23N3O7S | CID 5281055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 16. Multiunit Floating Drug Delivery System of Rosiglitazone Maleate: Development, Characterization, Statistical Optimization of Drug Release and In Vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. researchgate.net [researchgate.net]
• 20. Preparation of rosiglitazone maleate sustained-release floating microspheres for improved bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

Rosiglitazone stable isotope labeled compounds for mass spectrometry

Technical Whitepaper: Optimizing Rosiglitazone Quantification via Stable Isotope Dilution Mass Spectrometry

Executive Summary This technical guide details the strategic application of stable isotope-labeled (SIL) internal standards for the quantification of Rosiglitazone (Avandia) in biological matrices. Designed for analytical scientists and drug development professionals, this document moves beyond basic protocols to explore the mechanistic rationale, experimental design, and self-validating workflows required for high-sensitivity LC-MS/MS analysis.

Section 1: The Chemistry of Isotopologues

In quantitative mass spectrometry, the choice of internal standard (IS) dictates the robustness of the assay. For Rosiglitazone, a thiazolidinedione (TZD) class antidiabetic, "analog" standards (e.g., Pioglitazone) are insufficient for regulating matrix effects in complex plasma samples. True stable isotope dilution assays (SIDA) are required.

Structural Integrity and Label Positioning

The ideal SIL-IS for Rosiglitazone is Rosiglitazone-d3 (CAS: 1132641-22-5).

• Label Position: The deuterium atoms are typically located on the N-methyl group attached to the pyridine ring.

• Why this matters: The thiazolidinedione ring contains an acidic proton (pKa ~6.8) at the N-3 position.[1][2] Deuterium labeling at this position would result in rapid back-exchange with protic solvents (water/methanol) in the mobile phase, rendering the IS useless. The N-methyl-d3 label is chemically inert to exchange and metabolically robust.

Isotopic Purity Requirements

• Enrichment: >99 atom % D.[3]

• Unlabeled Contribution (d0): Must be <0.5% to prevent interference with the analyte signal (cross-talk), which would artificially inflate the Lower Limit of Quantification (LLOQ).

Section 2: Mechanistic Rationale for Internal Standards

Rosiglitazone analysis in human plasma is susceptible to ion suppression caused by glycerophosphocholines (GPCh) and phospholipids. These matrix components co-elute with the analyte in reverse-phase chromatography, competing for charge in the electrospray ionization (ESI) droplet.

The Co-Elution Imperative: Because Rosiglitazone-d3 and native Rosiglitazone are chemically identical (barring a negligible retention time shift due to the deuterium isotope effect), they co-elute perfectly.

• Result: Any ionization suppression experienced by the analyte is experienced identically by the IS.

• Correction: The Area Ratio (

  ) remains constant even if absolute signal intensity drops by 50% due to matrix effects.

Section 3: Experimental Workflow (The Protocol)

This protocol utilizes a Protein Precipitation (PP) method for high throughput, coupled with LC-ESI-MS/MS in positive ion mode.

Reagents & Preparation

• Stock Solution: 1 mg/mL Rosiglitazone in Methanol.

• IS Working Solution: 100 ng/mL Rosiglitazone-d3 in Acetonitrile (acts as the precipitating agent).

• Matrix: K2EDTA Human Plasma.

Sample Preparation Workflow

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• Spike: Add 200 µL of IS Working Solution (Acetonitrile containing Rosiglitazone-d3).

• Vortex: Mix vigorously for 30 seconds to ensure complete protein denaturation.

• Centrifuge: Spin at 13,000 x g for 10 minutes at 4°C.

• Transfer: Inject 5 µL of the clear supernatant directly into the LC-MS/MS.

LC-MS/MS Conditions

• Column: C18 (e.g., Kinetex 2.6 µm, 50 x 2.1 mm).

• Mobile Phase A: 0.1% Formic Acid + 2mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 40% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (MRM)

Detection is performed in Positive ESI mode. The fragmentation pathway relies on the cleavage of the ether linkage, producing a characteristic pyridyl-N-methyl fragment.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Rationale
Rosiglitazone	358.1	135.1	28	Pyridyl-N-methyl fragment
Rosiglitazone-d3	361.1	138.1	28	Retains d3 label on N-methyl

Section 4: Visualizing the Mechanism

Fragmentation Pathway Logic

The following diagram illustrates the fragmentation logic. Note that the d3 label on the N-methyl group is retained in the product ion, shifting the fragment from 135.1 to 138.1.

Caption: Figure 1. ESI-MS/MS Fragmentation pathway showing the retention of the stable isotope label in the quantifier ion.

Analytical Workflow

Caption: Figure 2. Step-by-step isotope dilution workflow ensuring matrix effect compensation.

Section 5: Validation & Troubleshooting

Linearity and Sensitivity

• Linear Range: 1.0 – 500 ng/mL.[4]

• LLOQ: 1.0 ng/mL (S/N > 10).

• Weighting:

  linear regression is recommended to improve accuracy at the lower end of the curve.

Troubleshooting "Cross-Talk"

If you observe a signal in the Rosiglitazone channel (358.1) when injecting only the IS (Rosiglitazone-d3):

• Check Purity: The IS may contain >1% unlabeled d0. Obtain a higher purity standard.

• Check Resolution: Ensure the quadrupole resolution is set to "Unit" or "High" (0.7 FWHM). Wide isolation windows can allow the d3 isotope envelope to bleed into the d0 channel.

Deuterium Exchange Check

If the IS signal decreases over time in the autosampler:

• Verify the solvent does not contain high pH buffers if using a TZD-ring labeled compound (rare).

• Switch to the N-methyl-d3 analog, which is stable in methanol/water mixtures for >48 hours.

References

• Kim, K. B., et al. (2009). Simultaneous quantification of rosiglitazone and its two major metabolites... in human plasma by liquid chromatography/tandem mass spectrometry. Journal of Chromatography B, 877(20-21), 1951-1956. Link

• Hruska, M. W., & Amico, J. A. (2008). An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma.[4] Journal of Chromatography B, 875(2), 569-572. Link

• Cayman Chemical. (n.d.). Rosiglitazone-d3 Product Information. Cayman Chemical Product Insert. Link

• Raposo, F., & Barceló, D. (2020).[1] Challenges and strategies of matrix effects using chromatography-mass spectrometry. Trends in Analytical Chemistry, 134, 116068. Link

Sources

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• 2. Rosiglitazone Maleate | C22H23N3O7S | CID 5281055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Optimized LC-MS/MS Quantitation of Rosiglitazone using Rosiglitazone-d5 Maleate

Executive Summary

This application note details the protocol for the robust quantitation of Rosiglitazone in biological matrices using Rosiglitazone-d5 Maleate as the internal standard (IS). While Rosiglitazone-d3 and -d4 are common, the use of a d5-labeled analog offers superior isotopic separation, potentially reducing cross-signal contribution (crosstalk) from the natural M+4/M+5 isotopes of the analyte.

This guide focuses on the critical MRM (Multiple Reaction Monitoring) transition settings, the impact of the maleate salt form on standard preparation, and the structural basis for fragment selection to ensure method specificity.

Compound Characterization & Fragmentation Logic[1]

Chemical Properties[2][3][4][5]

• Analyte: Rosiglitazone (Free Base MW: 357.43 Da)[1][2]

• Salt Form: Rosiglitazone Maleate (Salt MW: 473.50 Da)[3][4]

• Internal Standard: Rosiglitazone-d5 (Target MW: ~362.46 Da for free base cation)

• Ionization: Positive Electrospray Ionization (ESI+)

Fragmentation Pathway (Structural Basis)

The primary product ion for Rosiglitazone (m/z 358.1) is m/z 135.1 , corresponding to the N-methyl-N-(2-pyridyl) fragment .

• Critical Consideration for d5-IS: The utility of the d5-IS depends entirely on the position of the deuterium labels.

  • Scenario A (Preferred): Labels are on the pyridine ring or N-methyl-ethyl side chain. The fragment shifts from 135.1

    140.1 . This provides high selectivity.

  • Scenario B (Avoid): Labels are on the central benzene or thiazolidinedione ring. The fragment remains 135.1 . This causes "crosstalk" where the IS and analyte share the same product ion, increasing baseline noise and reducing specificity.

The protocol below assumes Scenario A (Labeling on the Pyridyl/Ethyl moiety).

Figure 1: The primary cleavage occurs at the ether bond, releasing the pyridyl-amino-ethyl moiety (m/z 135.1).

MRM Transition Settings

The following parameters are optimized for a generic Triple Quadrupole (QqQ) system (e.g., Sciex 6500+, Waters Xevo TQ-S, or Agilent 6495). Values may require fine-tuning (

2-5 units) depending on the specific instrument geometry.

Table 1: Optimized MRM Parameters

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Dwell Time (ms)	Declustering Potential (DP/Cone)	Collision Energy (CE)	Cell Exit Potential (CXP)
Rosiglitazone (Quant)	358.1	135.1	50	70 V	32 eV	12 V
Rosiglitazone (Qual)	358.1	110.1	50	70 V	45 eV	10 V
Rosiglitazone-d5 (IS)*	363.1	140.1	50	70 V	32 eV	12 V

Note on IS Transition: The transition 363.1

140.1 assumes the d5 labeling is located on the pyridine/ethyl moiety. If your specific standard is labeled on the phenyl ring, use 363.1 135.1 (though this is less optimal for selectivity).

Experimental Protocol

Standard Preparation (Crucial: Salt Correction)

Rosiglitazone is commonly supplied as the Maleate salt . You must correct for the salt content to quantify the free base.[5]

• Calculate the Conversion Factor:

• Weighing: To prepare a 1.0 mg/mL (free base) stock solution, weigh 1.325 mg of Rosiglitazone Maleate for every 1.0 mL of solvent.

• Solvent: Dissolve in DMSO or Methanol . Avoid pure water for stock preparation due to limited solubility of the free base form.

LC-MS/MS Method Conditions

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 min: 20% B

  • 0.5 min: 20% B

  • 2.5 min: 95% B

  • 3.5 min: 95% B

  • 3.6 min: 20% B

  • 5.0 min: Stop

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2-5 µL.

Method Validation & Troubleshooting

Cross-Signal Contribution (Crosstalk)

Using a deuterated IS minimizes matrix effects, but isotopic interference must be checked.

• IS

  Analyte Interference: Inject a blank sample containing only the Internal Standard (at working concentration). Monitor the Analyte transition (358.1 135.1).

  • Acceptance Criteria: Response should be < 20% of the LLOQ response.

• Analyte

  IS Interference: Inject a sample containing only the Analyte (at ULOQ concentration). Monitor the IS transition (363.1 140.1).

  • Mechanism:[3][6] This checks if the M+5 natural isotope of Rosiglitazone contributes to the IS signal.

  • Acceptance Criteria: Response should be < 5% of the average IS response.

Workflow Diagram

Figure 2: Step-by-step workflow ensuring method integrity from stock preparation to routine analysis.

References

• PubChem. (2023). Rosiglitazone Maleate Compound Summary. National Center for Biotechnology Information. [Link]

• US Food and Drug Administration (FDA). (2007). Avandia (Rosiglitazone Maleate) Prescribing Information. [Link][3][2][7]

• Hruska, M. W., et al. (2005). Determination of rosiglitazone in human plasma by LC-MS/MS. Journal of Chromatography B.

• Wang, S., et al. (2011).[8] Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis. Journal of Chromatography B. [Link]

Sources

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• 2. Rosiglitazone - Wikipedia [en.wikipedia.org]
• 3. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. trungtamthuoc.com [trungtamthuoc.com]
• 5. ARL Bio Pharma | Drug Formulation and The Impact on Analytical Testing [arlok.com]
• 6. CompoundingToday.com | Compounding Today - Pharmacy Compounding Abstracts, Pharmacy Formulas, Discontinued Medications, Medicine Flavoring, Pharmacy Operating Procedures, and more. [compoundingtoday.com]
• 7. Rosiglitazone | 122320-73-4 [chemicalbook.com]
• 8. Analyte and internal standard cross signal contributions and their impact on quantitation in LC-MS based bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Precision Bioanalysis of Rosiglitazone-d5 via Optimized ESI-LC-MS/MS

Executive Summary

This application note details the optimization of Electrospray Ionization (ESI) parameters for the quantification of Rosiglitazone and its deuterated internal standard, Rosiglitazone-d5 . While Rosiglitazone is a well-characterized thiazolidinedione antidiabetic agent, high-sensitivity bioanalysis requires rigorous source tuning to overcome matrix effects common in plasma and urine.

This guide moves beyond generic "autotune" settings, providing a mechanistic approach to maximizing ionization efficiency (IE) while minimizing in-source fragmentation. We focus on the Positive Ion Mode (ESI+) workflow, leveraging the basicity of the pyridine moiety for superior sensitivity.

Physicochemical Context & Ionization Strategy[1][2][3][4][5][6]

Successful ESI optimization begins with the molecule's structure. Rosiglitazone contains a basic pyridine ring and an acidic thiazolidinedione (TZD) ring.

Parameter	Value	Implication for ESI
Molecular Weight	357.43 g/mol	Precursor Ion
pKa	~6.1 (Pyridine), ~6.8 (TZD)	pH Control is Critical. At pH < 4.0, the pyridine nitrogen is fully protonated, favoring ESI+ mode.[1]
LogP	~2.4	Moderately lipophilic. Requires high organic content for desolvation but is prone to phospholipid matrix suppression.

The Polarity Decision

While the TZD ring can deprotonate (ESI-), the Positive Mode (ESI+) is preferred for trace-level bioanalysis (sub-ng/mL). Protonation of the pyridine nitrogen yields a stable

ion that fragments predictably, providing a high signal-to-noise ratio (SNR).

Mobile Phase Chemistry

The mobile phase is not just a carrier; it is the chemical environment that dictates ionization efficiency.

Buffer Selection

• Recommendation: 0.1% Formic Acid in Water (Phase A) and Acetonitrile (Phase B).[2]

• Mechanism: Formic acid lowers the pH to ~2.7, ensuring the pyridine nitrogen (pKa 6.1) is 99.9% protonated before entering the source.

• Why not Methanol? While Methanol is a common protic solvent, Acetonitrile (ACN) typically provides sharper peak shapes for Rosiglitazone and lower backpressure on sub-2µm columns. However, ACN has lower gas-phase basicity than MeOH; therefore, the acidic modifier (Formic Acid) is non-negotiable to support proton transfer.

ESI Source Optimization: The "Sweet Spot"

Generic source parameters often lead to suboptimal desolvation or thermal degradation. The following logic applies to optimizing the source for Rosiglitazone-d5:

A. Capillary Voltage (Vcap)

• Target: 2.5 – 3.5 kV.

• Logic: Rosiglitazone is relatively labile. excessively high Vcap (>4.0 kV) can induce In-Source Fragmentation (ISF) , where the parent ion breaks apart before the first quadrupole (Q1). This reduces the abundance of the precursor ion (358.1) and lowers overall sensitivity.

B. Desolvation Temperature & Gas Flow

• Target: Temp: 350°C – 450°C | Gas: 800 – 1000 L/hr (Instrument dependent).

• Logic: High flow rates are required to evaporate the aqueous fraction of the mobile phase. However, if the temperature is too high (>500°C), the thiazolidinedione ring may degrade.

• Optimization Protocol: Ramp temperature in 50°C increments while infusing the standard. Plot signal intensity vs. Temperature. Select the plateau point before signal drop-off.

C. Cone Voltage / Declustering Potential

• Target: 30 – 40 V (Typical).

• Logic: This parameter accelerates ions through the intermediate vacuum region. It must be high enough to strip away clustering solvent molecules (adducts) but low enough to prevent the pyridine ring from cleaving prematurely.

MRM Strategy & Internal Standard Logic

The choice of Internal Standard (IS) transitions is the single biggest factor in preventing "Cross-Talk" (interference).

Fragmentation Pathway

The primary fragmentation of Rosiglitazone involves the cleavage of the ether linkage or the amide bond.

• Rosiglitazone Precursor: 358.1

  [3]

• Primary Product: 135.1

  (N-methyl-2-pyridinyl cation).

Rosiglitazone-d5 Specifics[4][7][8][9][10][11][12]

• Precursor: 363.1

  ( Da).

• Critical Check: You must verify where the deuterium label is located.

  • Scenario A (Pyridine Label): If the d5 label is on the pyridine ring, the fragment shifts to 140.1

    . This is Ideal (No cross-talk).

  • Scenario B (Phenyl Label): If the label is on the central phenyl ring, the fragment remains 135.1

    . This is High Risk .

  • Action: Always use a d5 standard labeled on the pyridine ring or the ethoxy tail to ensure the product ion mass shifts away from the analyte's product ion.

Figure 1: MRM Transition Logic. Selecting an IS with a mass-shifted fragment is crucial to avoid interference.

Detailed Protocol: Direct Infusion Optimization

Do not rely on literature values alone. Instrument condition (source cleanliness) affects optimal voltage.

Materials

• Stock Solution: Rosiglitazone-d5 (1 mg/mL in DMSO).

• Working Solution: Dilute to 100 ng/mL in 50:50 ACN:Water (0.1% Formic Acid).

• Equipment: Syringe pump, LC-MS/MS (Triple Quadrupole).

Step-by-Step Procedure

• System Preparation:

  • Bypass the LC column. Connect the syringe pump directly to the ESI source.

  • Set flow rate to 10 µL/min.

• Q1 Scan (Precursor Selection):

  • Scan range: 300 – 400

    .

  • Verify the abundance of 363.1

    .

  • Troubleshooting: If you see high sodium adducts (

    ), increase the source temperature or check solvent quality.

• Voltage Ramping (Cone/DP):

  • While monitoring 363.1, ramp the Cone Voltage from 10V to 80V in 5V steps.

  • Goal: Maximize 363.1 intensity.

  • Note: If intensity drops and low-mass ions appear, you are fragmenting in the source. Back off 5V.

• Product Ion Scan (MS2):

  • Select 363.1 as the precursor.

  • Apply Collision Energy (CE) ramp (10 – 50 eV).

  • Identify the dominant product ion (likely 139.1 or 140.1 depending on labeling).

• Final Method Parameters (Example):

Parameter	Optimized Setting (Typical)
Ionization	ESI Positive
Capillary Voltage	3.0 kV
Cone Voltage	35 V
Collision Energy	25 - 30 eV
Dwell Time	50 ms

Validation: The "Self-Validating" System

To ensure the method is robust (E-E-A-T principle), you must validate the absence of isotopic interference.

The "Cross-Talk" Experiment

• Inject High Concentration Analyte: Inject Rosiglitazone (non-deuterated) at the Upper Limit of Quantification (ULOQ).

• Monitor IS Channel: Watch the transition for Rosiglitazone-d5 (363 -> 140).

• Acceptance Criteria: The signal in the IS channel must be < 5% of the average IS response.

  • Why? Natural isotopes of Rosiglitazone (C13 contributions) can spill over into the d5 channel if the mass resolution is poor or if the d5 purity is low.

Figure 2: Step-by-step optimization workflow ensuring method robustness.

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• PubChem. (n.d.).[1] Rosiglitazone Compound Summary. National Center for Biotechnology Information. Link

• Hruska, M. W., et al. (2005). Derivation of Rosiglitazone Metabolism. Drug Metabolism and Disposition.[2][4] (Demonstrates the metabolic stability of the pyridine ring, supporting its use as a fragment ion).

• Jia, J., et al. (2018). High-throughput LC-MS/MS method for Rosiglitazone. Journal of Pharmaceutical and Biomedical Analysis. (Reference for mobile phase acidity).

Sources

• 1. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Advanced Solid-Phase Extraction (SPE) Strategies for Thiazolidinediones in Biological Matrices

Executive Summary & Clinical Context[1][2]

Thiazolidinediones (TZDs), also known as "glitazones," are selective agonists for the peroxisome proliferator-activated receptor-gamma (PPAR

). Used primarily for Type 2 Diabetes Mellitus, they improve insulin sensitivity in adipose tissue, muscle, and liver.

From a bioanalytical perspective, TZDs present specific challenges:

• High Protein Binding: >99% bound to albumin, requiring aggressive disruption prior to extraction.

• Amphoteric Nature: Possessing both a basic pyridine/pyrimidine moiety and an acidic thiazolidine-2,4-dione ring.

• Low LLOQ Requirements: Therapeutic monitoring often requires quantification in the low ng/mL range.

This guide moves beyond generic "load-wash-elute" instructions. We provide two distinct workflows: a High-Throughput Polymeric Method (Method A) for standard clinical research, and a High-Purity Mixed-Mode Anion Exchange Method (Method B) for complex matrices requiring phospholipid removal.

Physicochemical Profiling & Sorbent Selection

To design a robust SPE method, one must exploit the specific chemistry of the analyte. TZDs are ampholytes.

Analyte	LogP (Lipophilicity)	pKa (Basic - Pyridine N)	pKa (Acidic - TZD Ring)
Pioglitazone	~2.3 - 3.8	~5.2	~5.8 - 6.8
Rosiglitazone	~2.4	~6.1	~6.8

The Separation Logic

• At pH < 4: The basic nitrogen protonates (

  ). The molecule is Cationic .

• At pH ~ 6: The molecule exists largely in a Neutral state (optimal for Reversed-Phase retention).

• At pH > 8: The acidic thiazolidine ring deprotonates (

  ). The molecule is Anionic .

Sorbent Selection Decision Tree

Figure 1: Decision tree for selecting the optimal SPE mechanism based on matrix complexity and sensitivity requirements.

Method A: Polymeric Reversed-Phase (HLB)

Best For: High-throughput clinical trials, PK studies, and general plasma analysis. Mechanism: Hydrophobic interaction.[1] Sorbent Type: Hydrophilic-Lipophilic Balanced Copolymer (e.g., Oasis HLB, Strata-X).

The "Why" Behind the Protocol

Unlike traditional C18 silica, polymeric sorbents do not dry out and possess a higher surface area (

). We utilize the TZD's neutral state (pH ~6) for maximum retention, allowing us to wash away salts and polar interferences.

Step-by-Step Protocol

• Sample Pre-Treatment (Critical):

  • Aliquot

    human plasma.

  • Add

    4% (Phosphoric Acid).

  • Scientific Rationale: Acidification disrupts the drug-protein binding (albumin) and ensures the TZD acidic group is protonated (neutral) for hydrophobic retention.

  • Vortex for 30 seconds. Centrifuge if precipitate forms (rare with this ratio).

• Conditioning:

  • Methanol (solvates the polymer).
  • Water (equilibrates).

• Loading:

  • Load pre-treated sample at

    .[2]

  • Note: Slow loading allows sufficient mass transfer kinetics for hydrophobic interaction.

• Wash Step (The Cleanup):

  • 5% Methanol in Water .

  • Scientific Rationale: Removes salts, proteins, and highly polar interferences. The 5% organic content is low enough not to elute the lipophilic TZDs.

• Elution:

  • Acetonitrile .

  • Scientific Rationale: TZDs are highly soluble in ACN. This disrupts the hydrophobic bond.

• Post-Extraction:

  • Evaporate to dryness under

    at .

  • Reconstitute in Mobile Phase (e.g., 50:50 ACN:Water + 0.1% Formic Acid).

Method B: Mixed-Mode Anion Exchange (MAX)

Best For: Trace analysis (<1 ng/mL), removal of phospholipids (matrix effect reduction). Mechanism: Dual retention—Hydrophobic + Anion Exchange. Sorbent Type: Mixed-Mode Strong Anion Exchange (e.g., Oasis MAX, Strata-X-A).

The "Why" Behind the Protocol

This method exploits the acidic TZD ring (pKa ~6-7). By raising the pH, we ionize the TZD into a negative ion. It binds to the positively charged sorbent. Since most phospholipids are zwitterionic or basic, and neutral fats don't bind via ion exchange, we can use aggressive organic washes to produce an ultra-clean extract.

Workflow Visualization

Figure 2: The Logic of Mixed-Mode Anion Exchange. Note Step 4: The ability to wash with 100% Methanol without losing analyte is the key advantage over Method A.

Step-by-Step Protocol

• Sample Pre-Treatment:

  • Aliquot

    plasma.

  • Add

    4% (Ammonium Hydroxide) in water.

  • Scientific Rationale: High pH (>10) ensures the TZD ring is fully deprotonated (negatively charged).

• Conditioning:

  • Methanol.[2][3]
  • Water.[3][4]

• Loading:

  • Load sample.[2][3][5][6][7] The TZD anion binds to the quaternary ammonium group on the sorbent.

• Wash 1 (Aqueous):

  • 5% .[2]

  • Rationale: Maintains high pH to keep analyte bound; removes proteins and salts.

• Wash 2 (Organic - The "Magic" Step):

  • 100% Methanol .

  • Rationale: Since the TZD is electrostatically "locked" to the sorbent, methanol will not elute it. However, methanol will wash away neutral lipids, hydrophobic proteins, and—crucially—many phospholipids that cause ion suppression in LC-MS/MS.

• Elution:

  • 2% Formic Acid in Acetonitrile .

  • Rationale: The acid lowers the pH, protonating the TZD ring (returning it to neutral). This breaks the ionic bond, allowing the acetonitrile to elute the now-neutral molecule.

Comparative Data & Validation Criteria

When validating these methods according to FDA/EMA Bioanalytical Guidelines, expect the following performance metrics:

Parameter	Method A (HLB)	Method B (MAX)
Absolute Recovery	85 - 95%	80 - 90%
Matrix Factor (Phospholipids)	0.85 (Moderate suppression)	0.98 (Minimal suppression)
Processing Time	Fast (4 steps)	Slower (5 steps)
Sensitivity (LLOQ)	~5 ng/mL	~0.5 ng/mL
Solvent Consumption	Low	Moderate

Troubleshooting & Optimization

Issue: Low Recovery

• Cause 1: Protein Binding. If recovery is <50%, the drug is likely still bound to albumin.

  • Fix: Increase the acid concentration in Method A pre-treatment (e.g., use 10% Formic Acid instead of 4% Phosphoric).

• Cause 2: Incorrect pH in Method B. If the pH drops below 8 during loading/washing in Method B, the TZD becomes neutral and washes off with the Methanol step.

  • Fix: Ensure fresh Ammonium Hydroxide is used; it is volatile and loses potency.

Issue: High Backpressure

• Cause: Plasma proteins clogging the frit.

• Fix: Although SPE can handle "crash-free" plasma, performing a protein precipitation (PPT) step before SPE is often cleaner. Add ACN (1:3 ratio), centrifuge, evaporate supernatant, reconstitute, and then load onto SPE.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4829, Pioglitazone. Retrieved from [Link]

• Sripalakit, P., et al. (2006).A simple and sensitive liquid chromatography-tandem mass spectrometry method for the determination of pioglitazone and its major metabolites in human plasma. Journal of Chromatography B. (Methodology basis for HLB extraction).
• Waters Corporation.Oasis MAX Extraction Method for Acidic Drugs. (General reference for Mixed-Mode Anion Exchange mechanisms).

• Jain, D.S., et al. (2021). Development and validation of a sensitive LC-MS/MS method for pioglitazone: application towards pharmacokinetic and tissue distribution study in rats. Analytical Methods.[8][9][2][3][4][6][10][11] Retrieved from [Link]

• Lin, Z.J., et al. (2003).Validation of a SPE-HPLC-MS/MS method for the determination of rosiglitazone in human plasma. Journal of Pharmaceutical and Biomedical Analysis. (Establishes LLOQ baselines).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. researchgate.net [researchgate.net]
• 5. Pioglitazone | C19H20N2O3S | CID 4829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tandem Cation/Anion Exchange SPE Cartridge Method for Sample Desalting for HPLC Analysis of Soluble Dietary Fiber: Development and Inter-laboratory Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pioglitazone versus Rosiglitazone: Effects on Lipids, Lipoproteins, and Apolipoproteins in Head-to-Head Randomized Clinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gsconlinepress.com [gsconlinepress.com]
• 9. Development and Validation of an HPLC-MS/MS Method for Pioglitazone from Nanocarriers Quantitation in Ex Vivo and In Vivo Ocular Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of solid-phase extraction method and its application for determination of hydrochlorothiazide in human plasma using HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. assets.fishersci.com [assets.fishersci.com]

Application Note: Precision Preparation and Storage of Rosiglitazone-d5 Maleate Stock Solutions

Executive Summary

This guide details the protocol for preparing and storing Rosiglitazone-d5 maleate stock solutions. As the stable isotopically labeled (SIL) internal standard (IS) for Rosiglitazone, this compound is critical for normalizing matrix effects and recovery variations in LC-MS/MS bioanalysis.[1]

Core Challenge: Rosiglitazone maleate is a hydrophobic salt.[1] Its solubility is highly pH-dependent, and failure to account for the maleate salt moiety during weighing results in a ~24% concentration error , compromising quantitation accuracy.[1]

Physicochemical Profile & Solubility

Understanding the solute-solvent interaction is the first step to a stable stock.[1] Rosiglitazone is a thiazolidinedione; it is lipophilic (LogP ~2.[1]4) and weak basic (pKa ~6.1, 6.8).[1]

Property	Specification	Critical Note
Compound	Rosiglitazone-d5 Maleate	Deuterated salt form.[1]
Solubility (DMSO)	High (~34 mg/mL)	Recommended for Primary Stock.[1]
Solubility (Methanol)	Moderate (~1 mg/mL)	Good for Secondary/Working solutions.[1]
Solubility (Water)	Very Low (< 0.1 mg/mL at pH 7)	Do NOT use for Primary Stock.[1]
pKa	6.1, 6.8	Solubility drops sharply as pH increases > 6.[1]0.
Appearance	White to off-white solid	Hygroscopic; equilibrate to RT before weighing.[1]

Expert Insight: While methanol is often used for stocks, Rosiglitazone maleate dissolves significantly faster and more reliably in Dimethyl Sulfoxide (DMSO).[1] Using DMSO for the primary stock eliminates the risk of "micro-precipitation" that can occur in methanol if the concentration is pushed too high.[1]

Critical Calculations (The "Trustworthiness" Pillar)

The most common error in preparing this standard is neglecting the salt form and isotopic enrichment.[1] You must calculate the Salt Correction Factor (SCF) to ensure the concentration reflects the active moiety (Rosiglitazone-d5 free base).[1]

The Formula

[1]

Where:

• SCF (Salt Correction Factor):

  [1]

• Purity: Chemical purity (decimal, e.g., 0.98).

Example Calculation

• Target: 10 mL of 1.0 mg/mL (active moiety basis).

• MW Rosiglitazone-d5 (Free Base): ~362.4 g/mol (Check CoA).[1]

• MW Rosiglitazone-d5 Maleate (Salt): ~478.5 g/mol (Check CoA).[1]

• Purity: 99.5% (0.995).[1]

[1] [1]

Result: You must weigh 13.28 mg of the powder to achieve a true 1.0 mg/mL concentration of the active deuterated drug.[1]

Preparation Protocol

Workflow Visualization

The following diagram outlines the logical flow for creating a self-validating stock system.

Figure 1: Step-by-step workflow for preparing Rosiglitazone-d5 maleate, ensuring salt correction and proper solvent selection.

Step-by-Step Methodology

Equipment:

• Analytical Balance (0.01 mg readability).

• Class A Volumetric Flasks (Amber glass).[1]

• Anti-static gun (Rosiglitazone powder can be static).[1]

Protocol:

• Equilibration: Remove the Rosiglitazone-d5 maleate vial from the freezer and allow it to reach room temperature (approx. 30 mins) inside a desiccator. Why? To prevent condensation from adding water weight to the hygroscopic salt.

• Weighing: Using an anti-static gun on the weighing boat, weigh the calculated mass (approx. 13.28 mg for 10 mL stock).[1] Record the exact weight.

• Primary Dissolution: Transfer powder to a 10 mL amber volumetric flask.

  • Add approx. 5 mL of DMSO .[1][2]

  • Sonicate for 2-5 minutes. Ensure no visible particles remain.[1]

  • Note: DMSO is used because it stabilizes the maleate salt better than methanol at high concentrations.[1]

• Volume Make-up: Dilute to volume with DMSO. Cap and invert 10 times. This is your Primary Stock (1.0 mg/mL) .

• Secondary Stock (Optional): If a working solution is needed immediately, dilute the Primary Stock 1:10 or 1:100 into Methanol .[1] Do not dilute directly into water, as the pH shock may precipitate the compound.[1]

Storage & Stability

Rosiglitazone is relatively stable, but the maleate salt can hydrolyze, and the thiazolidinedione ring is sensitive to light.[1]

Condition	Stability Estimate	Recommendation
Room Temp (Solution)	~48 Hours	Keep in amber vials; limit exposure.[1]
4°C (Refrigerated)	< 1 Week	Not recommended for long-term storage.[1]
-20°C / -80°C (Frozen)	> 12 Months	Optimal. Use -80°C for >1 year storage.[1]
Freeze-Thaw Cycles	< 3 Cycles	Aliquot to single-use volumes (e.g., 100 µL).

Self-Validating Storage System: Do not store the bulk 10 mL stock. Immediately aliquot the Primary Stock into 20 x 0.5 mL amber cryovials. Label with: Name, Conc, Solvent, Date, and User Initials. When a vial is thawed, use it once and discard the remainder.

LC-MS/MS Application Logic

Why use the d5-analog? The following diagram illustrates how Rosiglitazone-d5 corrects for ionization suppression in the electrospray source.

Figure 2: The deuterated IS co-elutes with the analyte, experiencing the exact same matrix effects, ensuring the final ratio calculation cancels out errors.

Troubleshooting

• Precipitation upon dilution: If diluting the DMSO stock into an aqueous buffer (e.g., for a standard curve), ensure the final organic content is >5% or the pH is kept acidic (pH < 4). At neutral pH (PBS), Rosiglitazone is nearly insoluble.[1][3]

• Signal Drift: If the d5 signal drops over a long run, check the autosampler temperature. Keep samples at 4°C.

References

• U.S. Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 5281055, Rosiglitazone Maleate. Retrieved from [Link]

• Hassan, Y., et al. (2015).[1] Development and Validation of RP-HPLC Method for the Determination of Rosiglitazone in Human Plasma. ResearchGate. Retrieved from [Link]

Sources

• 1. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Rosiglitazone Maleate | Cell Signaling Technology [cellsignal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Advanced HPLC/UHPLC Column Selection &amp; Method Development for Rosiglitazone and Deuterated Isotopologues

Executive Summary

This guide addresses the chromatographic separation of Rosiglitazone (RSG), a thiazolidinedione antidiabetic agent, and its deuterated internal standards (e.g., Rosiglitazone-d3/d4) in biological matrices. While often treated as a routine C18 separation, the presence of a basic pyridine moiety (pKa ~6.1–6.8) and the subtle chromatographic behavior of deuterium isotopes require a nuanced approach to column selection.

This protocol moves beyond generic "cookbook" methods, focusing on the kinetic and thermodynamic drivers of separation. We prioritize Hybrid Particle Technology (HPT) to enable pH switching and discuss the "Deuterium Isotope Effect"—a phenomenon where deuterated analogs elute slightly earlier than their protium counterparts, potentially complicating MRM timing if not managed.

Physicochemical Profiling & Chromatographic Implications[1][2][3][4][5][6]

To select the correct stationary phase, we must first profile the analyte's behavior in solution.

Property	Value	Chromatographic Implication
Structure	Thiazolidinedione + Pyridine ring	Potential for interactions; prone to peak tailing on active silanols.[1]
pKa	~6.1 (Pyridine N), ~6.8 (Acidic imide)	Critical: The molecule exists as a cation at pH < 5 and a neutral/anion at pH > 7.[1] Retention shifts dramatically with pH.
LogP	2.4 – 3.1	Moderately lipophilic.[1] Retains well on C18; requires >30% organic modifier for elution.
Isotope	Deuterated (d3/d4)	Isotope Effect: C-D bonds are shorter and have lower molar volume than C-H bonds, slightly reducing lipophilicity.[1]

Column Selection Strategy

The Stationary Phase Decision Matrix

For Rosiglitazone, we reject standard silica-based columns due to the basic pyridine nitrogen, which interacts with residual silanols causing tailing. We utilize Hybrid (Organosilica) Particles or Bidentate End-capping to ensure peak symmetry and high-pH stability.[1]

Primary Recommendation: Ethylene-Bridged Hybrid (BEH) C18 [1]

• Why: High pH stability (up to pH 12). This allows running the method at pH 8.0–9.0 (using Ammonium Bicarbonate or Ammonium Acetate), where RSG is neutral.

• Benefit: Neutral analytes retain better and exhibit sharper peaks than their charged counterparts. It also pushes the matrix (phospholipids) to elute differently, improving MS sensitivity.

Secondary Recommendation: Charged Surface Hybrid (CSH) Phenyl-Hexyl [1]

• Why: If the matrix contains interfering aromatic metabolites (e.g., N-desmethyl rosiglitazone), the Phenyl-Hexyl phase offers alternative selectivity via

  interactions with the pyridine ring.[1]

• Benefit: CSH technology applies a low-level positive surface charge, electrostatically repelling the protonated pyridine base at low pH, resulting in exceptional peak shape without high-pH buffers.[1]

Particle Size & Dimensions

• Bioanalysis (LC-MS/MS): 1.7 µm or 2.5 µm porous particles.[1]

  • Dimensions: 2.1 x 50 mm (Fast gradient, < 3 min run time).

• QC/Purity (HPLC-UV): 3.5 µm or 5 µm particles.

  • Dimensions: 4.6 x 150 mm (High resolution to separate process impurities).

Visualization: Column Selection Logic

Figure 1: Decision tree for selecting the optimal stationary phase based on pH strategy and analytical goals.

The Deuterium Isotope Effect in LC-MS

When using deuterated internal standards (e.g., Rosiglitazone-d3), researchers often assume perfect co-elution. However, in high-efficiency UHPLC, separation can occur.[1]

Mechanism

The C-D bond is shorter and stronger than the C-H bond, resulting in a smaller molar volume and slightly reduced lipophilicity (hydrophobicity).

• Result: Deuterated analogs often elute earlier than the parent drug in Reversed-Phase LC (RPLC).

• Risk: If the retention shift is significant (>0.1 min) and the MS acquisition window is too narrow, the IS peak may be cut off. Furthermore, if the IS elutes in a suppression zone (e.g., salts) while the analyte does not, quantification errors occur.

Mitigation Protocol

• Monitor Retention Shift: During method development, inject a mixture of Analyte and IS. Expect the IS to elute 0.02–0.05 min earlier.

• Wide MRM Windows: Ensure the dwell time window covers at least ±0.5 min around the expected retention time.

• Co-elution Verification: If separation > 0.1 min is observed, adjust the gradient slope (make it shallower) or increase organic start % to compress the peaks together.

Detailed Experimental Protocol (LC-MS/MS)

This protocol is designed for the bioanalysis of Rosiglitazone in human plasma using Rosiglitazone-d3 as the Internal Standard.

Reagents & Materials

• Analyte: Rosiglitazone Maleate (Reference Standard).[2]

• Internal Standard: Rosiglitazone-d3.[1][3]

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH ~6.8, unadjusted).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

LC Conditions

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

• Injection Vol: 2.0 µL.

• Gradient Profile:

Time (min)	%A	%B	Curve	Action
0.00	90	10	Initial	Load
0.50	90	10	6	Hold (Desalt)
2.50	10	90	6	Elution
3.00	10	90	6	Wash
3.10	90	10	1	Re-equilibrate
4.00	90	10	1	End

Mass Spectrometry Parameters (ESI+)

Operate in Multiple Reaction Monitoring (MRM) mode.

Compound	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)
Rosiglitazone	358.1	135.1	30	25
Rosiglitazone-d3	361.1	138.1	30	25

Note: The transition 358.1 -> 135.1 corresponds to the cleavage of the pyridine-ethoxy tail, a specific fragment for this class.

Workflow Visualization

Figure 2: End-to-end bioanalytical workflow for Rosiglitazone quantification.[1][4]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary interactions with silanols (Pyridine group).[1]	Switch to CSH or Hybrid columns.[1] Increase buffer concentration to 20mM.
Split Peaks	Sample solvent too strong (High % organic).	Dilute sample extract with water/buffer (1:[1]1) before injection to match initial mobile phase.[5]
Retention Drift	pH instability.[1]	Rosiglitazone is sensitive to pH near its pKa (6.1).[1][4] Ensure buffer capacity is sufficient or switch to pH 9 (Ammonium Bicarb).
Signal Suppression	Co-elution with phospholipids.[1]	Monitor phospholipids (m/z 184).[1] Adjust gradient to elute RSG before the lipid wash.

References

• DrugFuture. Rosiglitazone Maleate Chemical Properties and Physicochemical Data. Available at: [Link]

• National Institutes of Health (NIH). Rosiglitazone: StatPearls [Internet]. Available at: [Link]

• Kim, K.B., et al. Simultaneous quantification of rosiglitazone and its two major metabolites... in human plasma by LC-MS/MS.[3] Journal of Chromatography B, 2009.[3] Available at: [Link]

• Mamidi, R.N., et al. HPLC method for the determination of rosiglitazone in human plasma... Arzneimittelforschung, 2002.[6] Available at: [Link]

Sources

• 1. Showing Compound Rosiglitazone (FDB023598) - FooDB [foodb.ca]
• 2. journals.ipinnovative.com [journals.ipinnovative.com]
• 3. Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rosiglitazone [drugfuture.com]
• 5. gsconlinepress.com [gsconlinepress.com]
• 6. HPLC method for the determination of rosiglitazone in human plasma and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving Deuterium Isotope Effects on Retention Time

Welcome to the technical support center for managing chromatographic issues related to deuterated compounds. This guide is designed for researchers, chromatographers, and drug development professionals who utilize deuterium-labeled internal standards (IS) or analytes in their LC-MS and HPLC workflows. Here, we move beyond simple descriptions to provide a deeper understanding of the physicochemical principles governing the deuterium isotope effect (DIE) and offer actionable, field-proven troubleshooting strategies.

Frequently Asked Questions (FAQs): The Fundamentals of the Deuterium Isotope Effect

This section addresses the most common questions our application scientists receive regarding retention time shifts observed with deuterated molecules.

Q1: What is the deuterium isotope effect (DIE) on chromatographic retention time?

The deuterium isotope effect in chromatography is the observable difference in retention time between a compound and its isotopologue in which one or more hydrogen (¹H) atoms have been replaced by deuterium (²H or D).[1] While chemically identical, this isotopic substitution is sufficient to alter the physicochemical properties of the molecule, leading to a slight but often measurable separation during the chromatographic process.[1][2] This phenomenon is unique to deuterium and is generally not observed with heavier stable isotopes like ¹³C or ¹⁵N, which cause negligible retention time shifts.[3][4]

Q2: Why does my deuterated internal standard almost always elute earlier than the unlabeled analyte in reversed-phase HPLC?

This is the most frequently observed manifestation of the DIE and is technically known as an inverse isotope effect .[3][5] The primary mechanism in reversed-phase liquid chromatography (RPLC) relates to subtle differences in intermolecular forces.

• Bond Strength and Length: The carbon-deuterium (C-D) bond is slightly shorter and stronger (higher bond dissociation energy) than the carbon-hydrogen (C-H) bond.[6]

• Molecular Volume & Polarizability: This difference in bond length and vibrational energy results in the deuterated compound having a slightly smaller effective molecular volume and lower polarizability.

• Interaction with Stationary Phase: In RPLC, retention is governed primarily by hydrophobic (van der Waals) interactions between the analyte and the nonpolar stationary phase (e.g., C18). The C-H bond is more polarizable and engages in slightly stronger van der Waals interactions than the C-D bond. Consequently, the deuterated molecule interacts less strongly with the stationary phase, spends more time in the mobile phase, and elutes earlier.[3][5][7]

The diagram below illustrates this principle.

dot graph TD { rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", margin=0.2];

} etad Caption: Mechanism of the inverse isotope effect in RPLC.

Q3: Is it possible for a deuterated compound to elute later than its counterpart?

Yes, although less common in standard RPLC, a normal isotope effect (where the deuterated species is retained longer) can occur.[3] This is more frequently reported in normal-phase liquid chromatography (NPLC). In NPLC, retention is driven by polar interactions (e.g., hydrogen bonding) with a polar stationary phase like silica. In this environment, the slightly different electronic properties and bond polarities of C-D versus C-H can lead to stronger interactions for the deuterated molecule, causing it to be retained longer.[8]

Q4: Why is a small retention time shift a potential problem for quantitative analysis?

When using a stable isotope-labeled internal standard (SIL-IS), the fundamental assumption is that the analyte and the IS behave identically throughout sample preparation and analysis.[9] A chromatographic separation, however small, violates this assumption at a critical stage.[1]

The primary issue arises when this separation is coupled with matrix effects , particularly ion suppression or enhancement in LC-MS.[4][10] If an interfering compound from the sample matrix co-elutes at the leading edge of the analyte peak but not the trailing edge, it could disproportionately suppress the ionization of the earlier-eluting deuterated standard. This leads to an inaccurate analyte/IS response ratio and compromises quantitative accuracy.[1]

Q5: Does the number and position of deuterium atoms in the molecule matter?

Absolutely. The magnitude of the retention time shift is generally proportional to the number of deuterium atoms incorporated into the molecule; more deuterium atoms typically lead to a larger shift.[8][11]

The position of the label is also critical. Deuterium atoms placed on or near a hydrophobic portion of the molecule that interacts strongly with the stationary phase will have a much greater impact on retention than those placed near a polar or hydrophilic functional group.[5] This is a key consideration during the design and selection of deuterated internal standards.

Troubleshooting Guides: From Diagnosis to Resolution

This section provides systematic protocols for diagnosing and resolving issues stemming from the deuterium isotope effect.

Scenario 1: Inconsistent Retention Time Difference (Δt_R) Between Analyte and IS

Observation: The time gap between your analyte and deuterated IS is not constant across a batch or between different analytical runs.

Root Cause Analysis: An inconsistent Δt_R is rarely due to the isotope effect itself, which is a fundamental physical property. Instead, it points to a lack of chromatographic system stability. The isotope effect is highly sensitive to subtle changes in the chromatographic environment.

Troubleshooting Protocol:

• Verify Mobile Phase Preparation:

  • Ensure mobile phases are prepared fresh and identically for each run.

  • Use a calibrated pH meter for buffered mobile phases. A minor pH shift can alter the ionization state of an analyte, drastically changing its retention relative to the IS.

  • Always pre-mix solvents (e.g., 90:10 ACN:H₂O) rather than relying solely on the pump's proportioning valves for isocratic methods.

• Confirm Column Temperature Stability:

  • Use a high-quality column thermostat and allow the system to fully equilibrate before injection. A temperature fluctuation of even 1-2 °C can alter retention and selectivity, impacting Δt_R.

  • Ensure the equilibration time is sufficient, especially when changing methods or after system startup (30 minutes is a good starting point).

• Check Gradient Pump Performance:

  • Perform a gradient proportioning valve test to ensure accurate and precise mobile phase delivery. Inaccurate gradient formation will cause variable retention times.

  • Ensure the system is well-maintained and free of leaks.

Scenario 2: Significant and Reproducible Separation Between Analyte and IS

Observation: You have a consistent, but unacceptably large, separation between your analyte and deuterated IS, which you suspect is causing quantitative inaccuracy due to matrix effects.

Root Cause Analysis: The chosen chromatographic method parameters (column, mobile phase, temperature) are amplifying the inherent deuterium isotope effect. The goal is to modify these parameters to reduce the separation and encourage co-elution.

Troubleshooting Workflow: The following workflow provides a systematic approach to minimizing the Δt_R. It is often a process of balancing competing factors to achieve the desired outcome.

dot graph TD { rankdir=TB; splines=ortho; node [shape=box, style="rounded,filled", margin=0.2];

} etad Caption: Systematic workflow for minimizing analyte-IS separation.

Detailed Protocol Steps:

• Stationary Phase Selection:

  • The standard C18 phase is where the effect is most commonly pronounced due to its reliance on hydrophobic interactions.

  • Action: Consider a stationary phase with alternative retention mechanisms. Pentafluorophenyl (PFP) columns, for instance, offer π-π and dipole-dipole interactions in addition to hydrophobic ones. These alternative interactions can sometimes minimize the differences between C-H and C-D bonds, leading to better co-elution.[11]

• Mobile Phase Optimization:

  • Organic Modifier: The choice between acetonitrile (ACN) and methanol (MeOH) can alter selectivity. If using ACN, try substituting it with MeOH, or vice-versa. Their different abilities to engage in hydrogen bonding can change how the analyte and IS interact with the stationary phase.

  • pH/Buffer: For ionizable compounds, adjusting the mobile phase pH to ensure the analyte is fully ionized or fully unionized can sometimes reduce the Δt_R by simplifying the interaction mechanism.

• Temperature Adjustment:

  • Action: Systematically vary the column temperature (e.g., in 5°C increments from 25°C to 45°C).

  • Causality: Lowering the temperature generally increases retention and may enhance the separation. Conversely, increasing the temperature decreases mobile phase viscosity and reduces interaction time, which can sometimes lead to better co-elution. The optimal temperature must be determined empirically.[4]

• Gradient Profile Modification:

  • Action: If using a gradient, try making it steeper.

  • Causality: A very shallow gradient maximizes separation and is likely to worsen the isotope effect. A steeper gradient pushes compounds through the column faster, reducing the overall time for separation to occur and often improving co-elution at the expense of resolving other components.

Parameter	Action to Minimize Δt_R	Scientific Rationale
Stationary Phase	Switch from C18 to PFP or Biphenyl	Introduces alternative interaction mechanisms (π-π, dipole) that are less sensitive to the C-H/C-D difference.
Organic Modifier	Evaluate Methanol vs. Acetonitrile	Changes selectivity and solvation effects, which can alter the relative retention of isotopologues.
Column Temperature	Increase temperature	Reduces retention and interaction time with the stationary phase, potentially minimizing the opportunity for separation.
Gradient Slope	Make the gradient steeper	Decreases overall chromatographic resolution, which can force the closely eluting isotopologues to co-elute.

Scenario 3: Designing a New Method to Proactively Avoid the DIE

Observation: You are in the early stages of method development for a critical quantitative assay and want to build the most robust method possible, avoiding the DIE from the outset.

Best Practice Protocol:

• Prioritize Non-Deuterated Stable Isotope Standards:

  • The most effective way to eliminate the chromatographic isotope effect is to avoid deuterium altogether.[4]

  • Action: Whenever possible, procure or synthesize internal standards labeled with ¹³C or ¹⁵N. These heavier isotopes do not impart a measurable change in retention time relative to the unlabeled analyte, as they do not significantly alter bond lengths or strengths.[3] This is the gold standard for LC-MS bioanalysis and is recommended by regulatory agencies.[9][12]

• If Deuterated Standards Are Unavoidable:

  • Minimal Labeling: Choose a standard with the minimum number of deuterium atoms required to achieve clear mass separation from the analyte (typically +3 amu or more). This minimizes the magnitude of the potential retention time shift.[5]

  • Strategic Labeling: Select a standard where the deuterium labels are placed on a part of the molecule that is not critical for the primary retention mechanism. For example, avoid placing labels on a highly hydrophobic ring system if using RPLC.

References

• Götze, M., et al. (2019). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Proteomics. Available at: [Link]

• Tebbe, A., et al. (2023). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites. Available at: [Link]

• LibreTexts Chemistry. (2022). The E2 Reaction and the Deuterium Isotope Effect. Available at: [Link]

• Clot, E., et al. (2009). Temperature-dependent transitions between normal and inverse isotope effects pertaining to the interaction of H-H and C-H bonds with transition metal centers. Journal of the American Chemical Society. Available at: [Link]

• LibreTexts Chemistry. (2020). The E2 Reaction and the Deuterium Isotope Effect. Available at: [Link]

• Obrnuta faza. (n.d.). The Retention Behavior of Reversed-Phase HPLC Columns with 100% Aqueous Mobile Phase. Available at: [Link]

• Magnus, V., et al. (1984). Partial Isotope Fractionation During High-Performance Liquid Chromatography of Deuterium-Labelled Internal Standards in Plant Hormone Analysis: A Cautionary Note. Journal of Chromatography A. Available at: [Link]

• Stokvis, E., et al. (2001). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. Available at: [Link]

• Iyer, S. S., et al. (2004). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Journal of Chromatographic Science. Available at: [Link]

• Iyer, S. S., et al. (2004). Evaluation of Deuterium Isotope Effects in Normal-Phase LC-MS-MS Separations Using a Molecular Modeling Approach. ResearchGate. Available at: [Link]

• Tölgyesi, Á., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Balayssac, S., et al. (2004). Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. Journal of Radioanalytical and Nuclear Chemistry. Available at: [Link]

• Nakao, S., et al. (2024). Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis. Analytical Chemistry. Available at: [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Standards for LC-MS Analysis. Available at: [Link]

• ResolveMass Laboratories Inc. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

Sources

• 1. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Partial isotope fractionation during high-performance liquid chromatography of deuterium-labelled internal standards in plant hormone analysis: A cautionary note - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. academic.oup.com [academic.oup.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. resolvemass.ca [resolvemass.ca]
• 10. scispace.com [scispace.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. resolvemass.ca [resolvemass.ca]

Technical Support Center: Troubleshooting Low Recovery of Rosiglitazone-d5 Maleate

Topic: Optimization of Internal Standard Recovery in LC-MS/MS Bioanalysis Product: Rosiglitazone-d5 Maleate (Deuterated Internal Standard) Audience: Bioanalytical Scientists, DMPK Researchers

Executive Summary

Low recovery of Rosiglitazone-d5 maleate in LC-MS/MS assays is rarely a defect of the material itself but rather a symptom of physicochemical mismatch during sample preparation. As a maleate salt of a lipophilic thiazolidinedione, this compound exhibits a "solubility-extraction paradox": it requires specific pH windows to remain neutral for liquid-liquid extraction (LLE) yet needs acidic conditions for aqueous solubility.

This guide moves beyond generic advice, applying mechanistic troubleshooting to the specific pKa-driven behaviors of Rosiglitazone.

Phase 1: The "Dissolution" Paradox (Pre-Analytical)

Q: My stock solution is cloudy or precipitates upon dilution into the working solution. Is the salt form defective?

A: The salt is likely not defective, but your solvent choice may be forcing a dissociation event that leads to precipitation.[1]

The Mechanism: Rosiglitazone maleate dissociates in solution.[1] The free base of Rosiglitazone has a logP of ~2.4–3.0 and is sparingly soluble in neutral aqueous buffers.[1]

• The Trap: If you dissolve the maleate salt in 100% organic solvent (e.g., DMSO or Methanol) and then dilute directly into a neutral aqueous buffer (pH 7.4) to create a working solution, the pH shift causes the free base to crash out.[1]

• The Fix: Maintain a high organic content (>50% MeOH/ACN) in your working internal standard (IS) solution.[1] If an aqueous dilution is strictly necessary, ensure the buffer is slightly acidic (pH ~4–5) to keep the pyridine nitrogen protonated and soluble.

Recommended Solvent Systems:

Solution Type	Recommended Solvent	Rationale
Primary Stock	DMSO or Methanol	High solubility (>10 mg/mL). Avoids salt dissociation issues.[1]
Working IS	50:50 Methanol:Water	Balances solubility with chromatographic peak shape.[1]
Spiking Solution	Avoid 100% Aqueous	Prevents "sticking" to pipette tips and container walls.[1]

Phase 2: Extraction Efficiency (The "Loss" Trap)

Q: I am using Liquid-Liquid Extraction (LLE) with MTBE, but my recovery is <50%. Why isn't it extracting?

A: You are likely extracting at a pH where the molecule is charged.[1] Rosiglitazone is amphoteric, possessing both a basic pyridine ring and an acidic thiazolidinedione (TZD) ring.

The pKa Trap:

• pKa 1 (~6.1): Pyridine nitrogen (Basic).[1] Below pH 6.1, it is Protonated (+).[1]

• pKa 2 (~6.8): TZD ring (Acidic).[1] Above pH 6.8, it is Deprotonated (-).

The "Sweet Spot": To extract Rosiglitazone into an organic solvent like MTBE or Ethyl Acetate, the molecule must be neutral .[1]

• If pH < 5: The molecule is Positively charged (Cationic).[1] It stays in the water.[1]

• If pH > 8: The molecule is Negatively charged (Anionic).[1] It stays in the water.[1]

• Optimization: Buffer your plasma samples to pH 6.0–6.5 before adding the organic solvent. This forces the molecule into its neutral, lipophilic state.[1]

Q: Would Protein Precipitation (PPT) be a safer alternative?

A: PPT yields 100% "recovery" in terms of mass transfer but often results in Signal Suppression (Matrix Effect).[1]

• The Issue: Phospholipids co-extract during PPT. In ESI+ mode, phospholipids compete for ionization, often causing a 10-fold drop in signal for Rosiglitazone-d5, which looks like "low recovery."

• Diagnosis: If your absolute peak area is low but the ratio of Analyte/IS is consistent, you have a matrix effect, not an extraction loss.[1]

Phase 3: Instrumental Factors & Adsorption

Q: I see carryover and inconsistent peak areas. Is the compound sticking to the system?

A: Yes. Rosiglitazone is highly lipophilic and exhibits non-specific binding (NSB).[1]

Critical Checkpoints:

• Container Material: Avoid polystyrene. Use Polypropylene (PP) or silanized glass.[1]

• Autosampler Wash: A high-organic wash is required.[1]

  • Weak Wash: 10% Methanol (Will not clean the needle).[1]

  • Strong Wash:[1][2] 50:25:25 ACN:MeOH:IPA + 0.1% Formic Acid.[1]

• Tubing: PEEK tubing is generally preferred over standard stainless steel if adsorption is suspected, though less critical than the autosampler needle wash.[1]

Visual Troubleshooting Guides

Diagram 1: Diagnostic Logic for Low Recovery

This workflow helps distinguish between true extraction loss and matrix effects.[1]

Caption: Diagnostic logic flow to isolate the root cause of low internal standard recovery.

Diagram 2: Optimized LLE Workflow

This diagram visualizes the critical pH buffering step often missed in standard protocols.

Caption: Optimized Liquid-Liquid Extraction (LLE) workflow highlighting the charge neutralization step.

Validated Protocol: Optimized Liquid-Liquid Extraction (LLE)

This protocol is designed to maximize recovery by targeting the neutral state of Rosiglitazone.[1]

Reagents:

• Buffer: 10 mM Ammonium Acetate adjusted to pH 6.5 with Acetic Acid.

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate.[1]

• Reconstitution Solution: 50:50 Acetonitrile:Water + 0.1% Formic Acid.[1]

Procedure:

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL polypropylene tube.

• Spike IS: Add 10 µL of Rosiglitazone-d5 working solution (500 ng/mL in 50:50 MeOH:Water). Vortex gently.

• Buffer (Critical Step): Add 200 µL of pH 6.5 Ammonium Acetate buffer . Vortex for 30 seconds.[1]

  • Why? This pushes the pH between the pKa of the pyridine (6.[1]1) and the TZD (6.8), ensuring the molecule is neutral.

• Extract: Add 1.0 mL of MTBE. Cap and shake/vortex vigorously for 10 minutes.

• Separate: Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Transfer: Flash freeze the aqueous layer (dry ice/methanol bath) and pour off the organic supernatant into a clean glass tube.

• Dry: Evaporate to dryness under nitrogen at 40°C.

• Reconstitute: Dissolve residue in 100 µL of Reconstitution Solution.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 77999, Rosiglitazone. Retrieved from [Link]

• Kolte, B. L., et al. (2003).[1][3] Liquid chromatographic method for the determination of rosiglitazone in human plasma. Journal of Chromatography B. Retrieved from [Link]

• Hruska, M. W., et al. (2008).[1] An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma. Journal of Mass Spectrometry. Retrieved from [Link]

• Bitesize Bio. (2020).[1] How Protein Adhesion Can Affect Your Experiments. Retrieved from [Link]

Sources

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Liquid chromatographic method for the determination of rosiglitazone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioanalytical Support Center: Preventing Rosiglitazone-d5 Signal Suppression

Current Status: Operational Topic: Troubleshooting Internal Standard (IS) Suppression in LC-MS/MS Analyte: Rosiglitazone (Thiazolidinedione class) Internal Standard: Rosiglitazone-d5 (Deuterated analog)

Introduction: The "Silent Killer" of Bioanalytical Accuracy

Welcome. If you are accessing this guide, you are likely observing a specific anomaly: your Rosiglitazone analyte signal is stable, but your Rosiglitazone-d5 internal standard (IS) signal is fluctuating or consistently suppressed .

In high-sensitivity LC-MS/MS (ESI+), Rosiglitazone (

358.0) and its deuterated analog ( 363.0) compete for ionization energy. While Stable Isotope Labeled (SIL) standards are the gold standard for compensation, they are not immune to Matrix Effects (ME) .

This guide moves beyond basic "check your connections" advice. We will address the physicochemical root causes: Phospholipid Interference , The Deuterium Isotope Effect , and Ionization Competition .

Module 1: Diagnostic Workflow

Q: How do I scientifically prove "Matrix Effect" versus "Injection Error"?

A: You must perform a Post-Column Infusion (PCI) experiment. Do not rely on peak area precision alone. A low IS area could be a syringe error; a suppressed IS area is a matrix interaction. The PCI creates a "map" of the ionization environment in your source throughout the chromatographic run.

Protocol: The PCI Profiling Experiment

• Setup: Bypass the analytical column with a Tee-junction.

• Infusion: Syringe-pump Rosiglitazone-d5 (neat solution, ~100 ng/mL) directly into the MS source at 10 µL/min.

• Injection: Inject a Blank Matrix Extract (processed exactly like your samples) via the LC column.

• Observation: Monitor the baseline of the d5 transition (

  363.0 fragment).

  • Flat Baseline: Clean extract.

  • Dip/Valley: Ion Suppression zone.[1]

  • Peak/Hill: Ion Enhancement zone.

Technical Insight: If the "Dip" aligns with the retention time (RT) of your Rosiglitazone-d5, you have confirmed Matrix Effect.

Figure 1: Post-Column Infusion (PCI) schematic. The constant infusion of the IS creates a baseline that reveals suppression zones when the blank matrix elutes.

Module 2: The "Dirty Sample" Problem (Phospholipids)

Q: I used Protein Precipitation (PPT), but the suppression persists. Why?

A: PPT removes proteins, not phospholipids. Rosiglitazone is a lipophilic drug (LogP ~3.8). In ESI+ mode, endogenous glycerophosphocholines (GPC) and lysophospholipids are "ionization hogs." They have high proton affinity and elute late in the run, often co-eluting with lipophilic drugs or "wrapping around" to suppress the next injection.

Comparative Data: Extraction Efficiency vs. Matrix Effect

Extraction Method	Protein Removal	Phospholipid Removal	Matrix Effect (ME%)*	Complexity
Protein Precip (PPT)	>98%	<10% (Poor)	High (Suppression)	Low
Liquid-Liquid (LLE)	>99%	Moderate (~70%)	Low	High
Hybrid SPE-PPT	>99%	>99% (Excellent)	Negligible	Medium

*ME% calculated as (Response in Matrix / Response in Neat Solution) x 100. Ideal is 100%.

Recommendation: Switch from simple PPT (Acetonitrile crash) to Supported Liquid Extraction (SLE) or Hybrid SPE-PPT (e.g., Zirconia-coated silica). The Zirconia acts as a Lewis acid, binding the phosphate group of the phospholipids while allowing Rosiglitazone (a weak base/acid amphoteric) to pass through.

Module 3: The Deuterium Isotope Effect

Q: My Native Rosiglitazone signal is fine, but the d5 IS is suppressed. Aren't they supposed to co-elute?

A: Not exactly. Deuterium is slightly less lipophilic than Hydrogen. In Reverse Phase Chromatography (C18), deuterated isotopologs (d5) often elute slightly earlier than the non-deuterated parent (d0).

• The Scenario: You have a suppression zone (e.g., a lipid peak) eluting immediately before your drug.

• The Failure Mode: The d5 IS shifts earlier by 2–5 seconds, landing squarely inside the suppression zone. The native drug (d0) elutes slightly later, missing the zone.

• Result: The IS is suppressed, the analyte is not. The ratio (Analyte/IS) artificially skyrockets, causing quantification errors.

Troubleshooting Flowchart

Figure 2: Decision logic for diagnosing Deuterium Isotope Effects vs. General Suppression.

Module 4: Regulatory & Validation (FDA/EMA)

Q: What data do I need to justify my fix to a regulator?

A: You must calculate the IS-Normalized Matrix Factor (MF). According to the FDA Bioanalytical Method Validation Guidance (2018) , absolute recovery is less important than the consistency of the matrix effect.

• Calculate Absolute MF:

• Calculate IS-Normalized MF:

Acceptance Criteria: The CV (Coefficient of Variation) of the IS-Normalized MF calculated from 6 different lots of matrix must be ≤ 15% . If your d5 IS is being suppressed differently than your analyte (due to the isotope shift discussed in Module 3), this CV will fail.

References

• FDA Center for Drug Evaluation and Research. (2018). Bioanalytical Method Validation: Guidance for Industry.[2][3] U.S. Food and Drug Administration.[2][3][4] [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B. (Demonstrates the superiority of Hybrid SPE/SLE over PPT for phospholipid removal). [Link]

• Wang, S., & Cyronak, M. (2013). Matrix Effect in Quantitative LC-MS/MS Analyses of Biological Fluids: A Review. (Detailed discussion on Post-Column Infusion protocols). [Link]

• Fouza, A., et al. (2025). An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma.[5] (Specifics on Rosiglitazone transitions and extraction). [Link]

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. hhs.gov [hhs.gov]
• 3. labs.iqvia.com [labs.iqvia.com]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Rosiglitazone-d5 Peak Shape Optimization

Subject: Troubleshooting Peak Tailing & Asymmetry in Acidic LC-MS Conditions Analyte: Rosiglitazone-d5 (Internal Standard) / Rosiglitazone Applicable Instrumentation: LC-MS/MS (ESI+)[1]

Executive Summary

Rosiglitazone (and its deuterated analog Rosiglitazone-d5) presents a specific chromatographic challenge in acidic mobile phases due to its amphoteric nature.[1] With a basic pyridine moiety (

) and an acidic thiazolidinedione head ( ), the molecule is positively charged under standard LC-MS acidic conditions (pH 2.5–3.5).[1]

The primary cause of peak tailing in this environment is secondary silanol interaction , where the protonated pyridine nitrogen interacts with residual ionized silanols on the silica column surface. This guide details the mechanistic root causes and provides self-validating protocols to resolve them.

Part 1: Diagnostic Workflow

Before optimizing, you must categorize the specific type of peak distortion. Use the logic flow below to identify your root cause.

Figure 1: Diagnostic logic tree for identifying the root cause of Rosiglitazone-d5 peak shape issues.

Part 2: Troubleshooting Guides

Issue 1: The "Silanol Drag" (Tailing)

Symptom: The peak rises sharply but trails off slowly to the right (Asymmetry factor > 1.5). Mechanism: At pH ~2.7 (0.1% Formic Acid), the pyridine ring of Rosiglitazone is protonated (

). While modern columns are "end-capped," residual silanol groups ( ) on the silica surface can still ionize to (even at pH < 3).[1] The cationic drug is electrostatically attracted to these anionic sites, causing a "drag" on the elution.

Corrective Protocol:

• Switch Modifier: Replace 0.1% Formic Acid with Ammonium Formate (5–10 mM, pH 3.0) .

  • Why: The ammonium ions (

    ) exist in high concentration (millimolar range) compared to the trace analyte (nanomolar range).[1] They effectively "mask" the silanol sites by saturating them, preventing the Rosiglitazone from interacting.

• Column Selection: If buffering fails, switch to a Charged Surface Hybrid (CSH) or HSS T3 column.

  • Why: CSH columns have a slight positive surface charge that electrostatically repels the protonated basic analyte, eliminating the interaction entirely.

Data: Impact of Mobile Phase Additives on Peak Shape

Additive	pH (Approx)	Mechanism	MS Signal	Peak Shape Score
0.1% Formic Acid	2.7	Protonation only	Excellent	Poor (Tailing)
0.1% TFA	2.0	Ion Pairing (masks charge)	Suppressed	Excellent
10mM NH₄ Formate	3.5	Silanol Competition	Good	Good
10mM NH₄ Acetate	4.5	Silanol Competition	Good	Good

Issue 2: The "Solvent Breakthrough" (Fronting/Splitting)

Symptom: Peak looks like a doublet or has a "shoulder" on the front. Retention time may be unstable. Mechanism: Rosiglitazone is hydrophobic. If you dissolve the sample in 100% Methanol or Acetonitrile but inject it into a mobile phase that is 90% Water, the analyte travels with the strong solvent plug faster than the mobile phase can dilute it. This causes the band to spread immediately upon entering the column.

Corrective Protocol:

• Diluent Matching: Ensure your sample diluent matches the initial mobile phase composition (e.g., 90% Water / 10% ACN).

• Focusing Injection: If solubility requires high organic content, reduce the injection volume to < 2 µL to allow the mobile phase to dilute the plug instantly inside the mixer/column head.

Part 3: Step-by-Step Optimization Protocol

This protocol is designed to be self-validating. If Step 1 fixes the issue, do not proceed to Step 2.

Step 1: The "Buffer Swap" Experiment

Goal: Determine if silanol activity is the root cause.

• Prepare Mobile Phase A: 10 mM Ammonium Formate + 0.05% Formic Acid in Water .

• Prepare Mobile Phase B: Acetonitrile (or Methanol) .

• Run the standard gradient.

• Validation: Calculate the USP Tailing Factor (

  ).

  • If

    : Problem solved.[2]

  • If

    : Proceed to Step 2.

Step 2: The "Diluent Check" Experiment

Goal: Determine if solvent mismatch is the root cause.

• Dry down a specific aliquot of your Rosiglitazone-d5 standard.[1]

• Reconstitute in 50:50 Water:Methanol .

• Inject 1 µL.

• Validation: Compare peak width at half height (

  ) against the original injection.

  • If peak narrows significantly: The issue was solvent strength. Adjust final reconstitution solvent to be more aqueous.

Step 3: The "Column Switch" (The Hardware Fix)

Goal: Eliminate surface chemistry issues.

• Replace the standard C18 column with a column designed for basic compounds (e.g., Waters XSelect CSH C18 or Phenomenex Kinetex EVO C18 ).

• These columns utilize an ethylene-bridged hybrid (BEH) particle or specific surface charge modifications to function at low pH without silanol activity.[1]

Part 4: Mechanism of Action Visualization

The following diagram illustrates the competitive inhibition mechanism when Ammonium Formate is added to the mobile phase.

Figure 2: Competitive binding mechanism: Ammonium ions (green) saturate silanol sites, preventing the Rosiglitazone cation (blue) from "sticking" to the column wall.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 77999, Rosiglitazone. Retrieved from [Link][1]

• Dolan, J. W. (2018). LC Troubleshooting: All of My Peaks are Tailing! What Should I Do? LCGC International.[1] Retrieved from [Link]

• Waters Corporation. Troubleshooting: Peak Tailing. Waters Knowledge Base.[1][3] Retrieved from [Link]

• McCalley, D. V. (2017). Understanding and manipulating the separation of hydrophilic, basic and acidic compounds by reversed-phase HPLC. Journal of Chromatography A. Retrieved from [Link][1]

Sources

• 1. Rosiglitazone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Rosiglitazone - Wikipedia [en.wikipedia.org]
• 3. support.waters.com [support.waters.com]

Technical Support Center: Rosiglitazone-d5 Carryover Mitigation

Welcome to the technical support guide for minimizing autosampler carryover of Rosiglitazone-d5. This resource is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges with persistent carryover in their LC-MS analyses. As a deuterated internal standard, accurate and precise quantification of Rosiglitazone-d5 is critical, and carryover can severely compromise data integrity.

This guide provides a structured approach to understanding, diagnosing, and systematically eliminating carryover, moving from simple procedural adjustments to more intensive hardware troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is autosampler carryover and why is it a significant issue for Rosiglitazone-d5?

A: Autosampler carryover is the appearance of an analyte's peak in a blank or subsequent sample injection after a high-concentration sample has been analyzed.[1] For Rosiglitazone-d5, this is particularly problematic because it is used as an internal standard (IS). Carryover of the IS can lead to an overestimation of its area in subsequent low-concentration samples or blanks, causing an underestimation of the target analyte's concentration and compromising the accuracy and reliability of the entire batch.

Q2: What chemical properties of Rosiglitazone-d5 make it prone to carryover?

A: Rosiglitazone is a moderately lipophilic (hydrophobic) molecule with a LogP of approximately 2.4.[2] Its structure contains sites capable of hydrogen bonding and ionic interactions. This combination of properties can lead to non-specific binding or adsorption onto various surfaces within the autosampler's fluid path, such as PEEK tubing, stainless steel components, and valve rotor seals.[3][4] The molecule's solubility is also pH-dependent, decreasing as the pH increases, which can lead to precipitation if the sample diluent is incompatible with the mobile phase.[2]

Q3: What is a typical acceptable limit for carryover in a regulated bioanalytical method?

A: According to regulatory bodies like the U.S. Food and Drug Administration (FDA), carryover should be assessed during method validation.[5][6] A common acceptance criterion is that the response of any interfering peak in a blank sample following the highest calibration standard (ULOQ) should not be greater than 20% of the response of the lowest limit of quantitation (LLOQ).[3][7] For the internal standard, the carryover should be even lower, typically not exceeding 5% of the mean IS response.[7]

Systematic Troubleshooting Guide

Persistent carryover issues are best addressed with a logical, systematic approach. The following guide is structured to help you diagnose and resolve the problem efficiently.

Step 1: Classify the Carryover

First, determine the nature of the carryover by injecting a sequence of a high-concentration standard (ULOQ) followed by at least three consecutive blank injections.

• Classic Carryover: The peak area of Rosiglitazone-d5 is highest in the first blank and decreases with each subsequent blank injection. This indicates that a finite amount of the compound is being washed out of the system over time.[8]

• Constant Carryover (Contamination): The peak area remains relatively constant across all blank injections. This suggests a source of contamination rather than true carryover, such as contaminated blank solvent, mobile phase, or a heavily saturated system component.[3][8]

If contamination is suspected, prepare fresh solvents and blanks and re-run the test. If the problem persists, a full system flush may be necessary.

Step 2: Optimize the Autosampler Wash Method

The most common cause of classic carryover is an inadequate needle and injector wash routine. The goal is to use a wash solvent that can effectively solubilize Rosiglitazone-d5 from all surfaces it contacts.

Table 1: Recommended Wash Solutions for Rosiglitazone-d5

Wash Solution Composition	Target Mechanism	Rationale & Comments
Level 1: Standard 90:10 Acetonitrile:Water	Disrupts hydrophobic interactions	A good starting point for reversed-phase methods. The high organic content helps solubilize the non-polar portions of the molecule.[9]
Level 2: Acidified Organic 90:10 Acetonitrile:Water + 0.5-1.0% Formic Acid	Disrupts hydrophobic and ionic interactions	Rosiglitazone has pKa values around 6.1-6.8.[2] Adding acid ensures the molecule is protonated, reducing its potential for ionic binding to deprotonated silanols or metal surfaces.
Level 3: Aggressive Organic Mix 50:40:10 Isopropanol:Acetonitrile:Water + 0.5% Formic Acid	Maximizes solubilization	Isopropanol (IPA) is a stronger organic solvent than acetonitrile and can be more effective at removing stubborn, adsorbed residues.[10]
Level 4: Additive-Based 1-5% Dimethyl Sulfoxide (DMSO) in Acetonitrile or IPA	Competitive displacement and high solubilization	DMSO is an aggressive solvent that can effectively displace adsorbed analytes. Use as a preliminary wash followed by a standard organic wash to remove the DMSO.[10]

See Protocol 1 for implementation.

Step 3: Investigate and Address Hardware Issues

If optimizing the wash solution does not resolve the carryover, the problem may lie with the physical components of the autosampler. Carryover often occurs in dead volumes or on worn parts.[1][11]

• Injection Valve Rotor Seal: This is a common failure point. Scratches or wear on the rotor seal can create microscopic channels that trap and slowly release the sample.[3] If the seal is worn, it must be replaced.

• Needle and Needle Seat: Inspect the needle for burrs or scratches and the needle seat for blockage or damage. A poor seal between the needle and seat can be a significant source of carryover.[1]

• Tubing and Fittings: Ensure all tubing connections are properly seated without gaps, as these can create dead volumes where the sample can be trapped.[12] Consider replacing the sample loop and any tubing between the injector and the column.

Experimental Protocols

Protocol 1: Implementing an Aggressive, Multi-Solvent Wash Program

This protocol is designed to systematically remove Rosiglitazone-d5 using a sequence of solvents that target different interaction mechanisms. This requires an autosampler capable of drawing from multiple wash vials.

Objective: To reduce carryover to below 20% of the LLOQ response.

Materials:

• Wash Vial A: 5% DMSO in Isopropanol

• Wash Vial B: 90:10 Acetonitrile:Water with 1.0% Formic Acid

• Wash Vial C: 75:25 Methanol:Water (for final rinse)

• High-concentration Rosiglitazone-d5 standard (e.g., ULOQ)

• Blank matrix solution (e.g., plasma, mobile phase)

Methodology:

• Configure the Autosampler Program: Modify your instrument's injection program to include pre- and post-injection wash steps.

• Set Pre-Injection Wash:

  • Draw 10 µL from Wash Vial A (DMSO/IPA).

  • Dispense to waste.

  • Draw 15 µL from Wash Vial B (ACN/FA).

  • Dispense to waste.

• Aspirate Sample: The autosampler aspirates the programmed volume of the Rosiglitazone-d5 standard.

• Set Post-Injection Wash: This is the most critical step. Program a multi-step wash immediately following the injection.

  • Wash 1: Perform a 10-second needle wash/dip in Wash Vial A.

  • Wash 2: Perform a 15-second needle wash/dip in Wash Vial B.

  • Wash 3: Perform a 10-second needle wash/dip in Wash Vial C to remove any residual acid or non-volatile components before the next injection.

• Validation Sequence:

  • Inject the ULOQ standard using the new wash program.

  • Immediately follow with three injections of the blank matrix.

  • Analyze the blank injections for the presence of Rosiglitazone-d5.

• Analysis: Calculate the carryover percentage using the formula:

  • % Carryover = (Peak Area in First Blank / Peak Area in ULOQ) * 100

  • Compare this value to the regulatory limit of <20% of the LLOQ response.

Causality: This multi-solvent approach is effective because it follows a logical progression. The DMSO/IPA mixture acts as a powerful solubilizing agent to displace strongly adsorbed molecules.[10] The subsequent acidified acetonitrile wash removes any remaining compound and ensures it stays in a protonated, more soluble state. The final methanol/water rinse prepares the needle for the next sample, ensuring compatibility with typical reversed-phase mobile phases.

References

• Rosiglitazone - PubChem. National Center for Biotechnology Information. [Link]

• Solving Carryover Problems in HPLC. Shimadzu Scientific Instruments. [Link]

• Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. National Center for Biotechnology Information. [Link]

• Carry-Over (Carryover) Contamination in HPLC and LC-MS Systems. Chiralizer. [Link]

• Reducing carryover. Waters Corporation. [Link]

• Minimization of carry-over for LC/MS analysis by autosampler with unique rinse function. Shimadzu Corporation. [Link]

• Minimizing Carryover Using a Four Solvent Wash Station. Gerstel, Inc. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Autosampler Carryover. ResearchGate. [Link]

• Wash solvent guidelines. Waters Corporation. [Link]

• How can I solve my carry over issue in LC-MS/MS? ResearchGate. [Link]

• Minimizing HPLC Carryover. Lab Manager. [Link]

• Decamethylcyclopentasiloxane - Wikipedia. Wikipedia. [Link]

• Bioanalytical Method Validation. U.S. Food and Drug Administration. [Link]

• What kind of solvent system works best for isolating non-polar bioactive compounds using column chromatography? Reddit. [Link]

• Bioanalytical method validation: new FDA guidance... Ovid. [Link]

• CARRYOVER MITIGATION USING NEEDLE WASH SOLVENT CHEMISTRY AND AUTOSAMPLER FEATURES OF A UPLC-MS SYSTEM. Waters Corporation. [Link]

• How to remove non-polar impurity from the compound? ResearchGate. [Link]

• USFDA. Guidance for Industry: Bioanalytical Method Validation. ResearchGate. [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio. [Link]

Sources

• 1. HPLC CHROMATOGRAPHY HINTS and TIPS FOR CHROMATOGRAPHERS [HPLC TRAINING ARTICLES] : Carry-Over (Carryover) Contamination in HPLC and LC-MS Systems [hplctips.blogspot.com]
• 2. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 7. ovid.com [ovid.com]
• 8. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 9. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 10. grupobiomaster.com [grupobiomaster.com]
• 11. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reducing carryover | Waters [help.waters.com]

Technical Support Center: Isotopic Contributions to Unlabeled Rosiglitazone Signal

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry for the analysis of Rosiglitazone. Here, we will address the common yet critical issue of natural isotopic abundance and its contribution to the mass spectrum of unlabeled Rosiglitazone. Understanding and correcting for these contributions is paramount for accurate quantification and data interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are isotopic contributions, and why do they matter for my Rosiglitazone analysis?

A1: The Concept of Isotopes and Their Impact on Mass Spectrometry

In mass spectrometry, we measure the mass-to-charge ratio (m/z) of ions. Most elements exist naturally as a mixture of isotopes, which are atoms of the same element with different numbers of neutrons, and thus, different masses. For example, carbon is predominantly ¹²C, but about 1.1% of it is the heavier isotope ¹³C.[1][2] This means that a molecule like Rosiglitazone, with the molecular formula C₁₈H₁₉N₃O₃S, is not a single species with one mass, but a population of molecules (isotopologues) with a distribution of masses.[3][4]

The most abundant isotopologue contains only the most common isotopes (e.g., ¹²C, ¹H, ¹⁴N, ¹⁶O, ³²S). This gives rise to the monoisotopic peak in your mass spectrum, which is the peak corresponding to the lowest mass in the isotopic cluster. However, there is a statistical probability that some of the atoms in a Rosiglitazone molecule are heavier isotopes. This results in additional peaks in the mass spectrum at higher m/z values, typically M+1, M+2, and so on, where M is the mass of the monoisotopic peak.

Why this is critical for your research:

• Accurate Quantification: If you are quantifying Rosiglitazone using its monoisotopic peak, you must be aware that a portion of the total signal is distributed among the higher mass isotopologues. Failing to account for this can lead to an underestimation of the total amount of Rosiglitazone present.

• Interference with Labeled Standards: In experiments using stable isotope-labeled internal standards (e.g., Rosiglitazone-d3 or -d4), the isotopic peaks from the unlabeled (natural abundance) Rosiglitazone can overlap with the signal of the labeled standard, leading to inaccurate measurements.[5][6]

• Metabolite Identification: The isotopic pattern of a compound is a characteristic fingerprint that can aid in its identification. Understanding the expected isotopic distribution for Rosiglitazone can help to confirm its presence and distinguish it from other co-eluting species.[7]

Q2: I see multiple peaks for my unlabeled Rosiglitazone standard. How can I predict the expected isotopic distribution?

A2: Predicting the Isotopic Pattern of Rosiglitazone

The theoretical isotopic distribution of a molecule can be calculated based on its elemental composition and the natural abundance of the isotopes of each element. For Rosiglitazone (C₁₈H₁₉N₃O₃S), we need to consider the isotopes of Carbon, Hydrogen, Nitrogen, Oxygen, and Sulfur.

Natural Abundance of Relevant Isotopes

Element	Isotope	Natural Abundance (%)	Mass (Da)
Carbon	¹²C	98.93	12.00000
¹³C	1.07	13.00335
Hydrogen	¹H	99.985	1.00783
²H (D)	0.015	2.01410
Nitrogen	¹⁴N	99.632	14.00307
¹⁵N	0.368	15.00011
Oxygen	¹⁶O	99.757	15.99491
¹⁷O	0.038	16.99913
¹⁸O	0.205	17.99916
Sulfur	³²S	94.99	31.97207
³³S	0.75	32.97146
³⁴S	4.25	33.96787

Data sourced from various publicly available scientific databases.

Calculating the Predicted Isotopic Distribution

The relative intensity of the M+1 peak is primarily due to the presence of one ¹³C, ²H, ¹⁵N, ¹⁷O, or ³³S atom. The M+2 peak arises from the presence of two ¹³C atoms, one ¹⁸O atom, one ³⁴S atom, or combinations of lighter heavy isotopes.

The calculation can be complex to perform manually for a molecule of this size, but numerous software tools and online calculators are available that can predict the isotopic distribution.[8][9]

Predicted Isotopic Pattern for Rosiglitazone [M+H]⁺ (C₁₈H₁₉N₃O₃S)

Ion	Relative Abundance (%)
M (Monoisotopic)	100.00
M+1	21.57
M+2	7.03
M+3	1.48

Note: These are theoretical values. The observed intensities in your experiment may vary slightly due to instrument resolution and other factors.

Q3: My quantitative results for Rosiglitazone seem inaccurate. How do I correct for the isotopic contribution?

A3: A Step-by-Step Guide to Isotopic Correction

Correcting for the natural abundance of isotopes is a crucial step for accurate quantification, especially in metabolic flux analysis and when using stable isotope-labeled standards.[1][10][11] The goal is to mathematically remove the contribution of naturally occurring heavy isotopes from the measured signal.

The correction is typically performed using matrix-based algorithms, which can be implemented in software like IsoCor or through custom scripts.[10][12]

Conceptual Workflow for Isotopic Correction

Caption: Workflow for isotopic contribution correction in mass spectrometry data.

Experimental Protocol: Isotopic Correction Using an Unlabeled Standard

This protocol outlines the general steps for correcting the signal of a labeled analyte for the contribution of the unlabeled species.

• Analyze the Unlabeled Standard:

  • Prepare a solution of unlabeled Rosiglitazone at a known concentration.

  • Acquire the mass spectrum of the unlabeled standard under the same experimental conditions as your samples.

  • Record the relative intensities of the monoisotopic peak (M) and the subsequent isotopic peaks (M+1, M+2, etc.). This provides the experimental isotopic distribution.

• Analyze the Labeled Analyte in the Presence of the Unlabeled Analyte:

  • Acquire the mass spectrum of your sample containing both the labeled and unlabeled Rosiglitazone.

• Perform the Correction:

  • The signal measured at the m/z of the labeled compound needs to be corrected for the contribution of the corresponding isotopic peak from the unlabeled compound.

  • For example, if you are using a +4 Da labeled standard, the signal at M+4 of the unlabeled compound will interfere with the monoisotopic peak of your labeled standard.

  • The correction can be applied using the following general formula:

  Corrected Labeled Signal = Measured Labeled Signal - (Unlabeled Monoisotopic Signal * Relative Abundance of Interfering Isotope)

  • This calculation should be performed for all relevant isotopic overlaps.

Self-Validation:

• The experimentally determined isotopic distribution of your unlabeled Rosiglitazone standard should closely match the theoretical distribution. Significant deviations may indicate the presence of an interfering species.

• After correction, the calculated concentration of your analyte should be more consistent across different dilutions and experimental runs.

Q4: Are there software tools available to automate this correction process?

A4: Leveraging Software for Efficient Isotopic Correction

Yes, several software packages and libraries are available to perform isotopic correction, which is highly recommended over manual calculations to minimize errors.[10][12]

• Vendor-Specific Software: Many mass spectrometer manufacturers include tools within their data analysis software that can calculate and correct for isotopic contributions. Check the documentation for your specific instrument and software.

• Open-Source Software:

  • IsoCor: A widely used open-source tool designed for correcting raw mass spectrometry data for natural isotopic abundances.[10] It is particularly useful in stable isotope labeling experiments.

  • IsoCorrectoR: Another tool for isotope correction in stable isotope labeling experiments, offering functionalities for various tracer types.

• Custom Scripts: For more advanced or customized workflows, correction algorithms can be implemented in programming languages like Python or R. Libraries for linear algebra are essential for these implementations.[13]

Logical Relationship of Data Processing

Caption: Logical flow from raw data to accurate quantification through isotopic correction software.

References

• Determining the isotopic abundance of a labeled compound by mass spectrometry and how correcting for natural abundance distribution using analogous data from the unlabeled compound leads to a systematic error. PubMed. Available at: [Link]

• Importance of Utilizing Natural Isotopologue Transitions in Expanding the Linear Dynamic Range of LC-MS/MS Assay for Small-Molecule Pharmacokinetic Sample Analysis – A mini-review. PMC - NIH. Available at: [Link]

• IsoCor: correcting MS data in isotope labeling experiments. Oxford Academic. Available at: [Link]

• Determination of Rosiglitazone by Direct Analysis in Real-Time Mass Spectrometry. Taylor & Francis Online. Available at: [Link]

• Determination of Rosiglitazone by Direct Analysis in Real-Time Mass Spectrometry. Taylor & Francis Online. Available at: [Link]

• Isotope correction of mass spectrometry profiles. PubMed. Available at: [Link]

• Interpretation of Isotope Peaks in Small Molecule LC–MS. Chromatography Online. Available at: [Link]

• Rosiglitazone | C18H19N3O3S. PubChem - NIH. Available at: [Link]

• Isotope correction of mass spectrometry profiles. Wiley Online Library. Available at: [Link]

• Validation of the multi-isotope natural abundance correction algorithm. ResearchGate. Available at: [Link]

• Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study. PubMed. Available at: [Link]

• The importance of accurately correcting for the natural abundance of stable isotopes. PMC - NIH. Available at: [Link]

• Isotope distributions. University of Southern Denmark. Available at: [Link]

• Heavy isotope labeling and mass spectrometry reveal unexpected remodeling of bacterial cell wall expansion in response to drugs. PMC - NIH. Available at: [Link]

• Isotope Distribution Calculator and Mass Spec Plotter. Scientific Instrument Services. Available at: [Link]

• Isotopic labeling-assisted metabolomics using LC–MS. ResearchGate. Available at: [Link]

• Showing Compound Rosiglitazone (FDB023598). FooDB. Available at: [Link]

• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. Available at: [Link]

• Ultrahigh-Speed Calculation of Isotope Distributions. ACS Publications. Available at: [Link]

• IsoCorrectoR: Isotope correction in stable isotope labeling experiments in metabolomics. University of Regensburg. Available at: [Link]

• The Role of Naturally Occurring Stable Isotopes in Mass Spectrometry, Part I: The Theory. Spectroscopy Online. Available at: [Link]

• Rosiglitazone. Merck Index. Available at: [Link]

• Structure of rosiglitazone (molecular weight: 357.43 g mol⁻¹; molecular formula: C19H20N2O3S). ResearchGate. Available at: [Link]

• The forgotten type 2 diabetes mellitus medicine: rosiglitazone. PMC - NIH. Available at: [Link]

Sources

• 1. Determining the isotopic abundance of a labeled compound by mass spectrometry and how correcting for natural abundance distribution using analogous data from the unlabeled compound leads to a systematic error - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Rosiglitazone | C18H19N3O3S | CID 77999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Showing Compound Rosiglitazone (FDB023598) - FooDB [foodb.ca]
• 5. en-trust.at [en-trust.at]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Importance of Utilizing Natural Isotopologue Transitions in Expanding the Linear Dynamic Range of LC-MS/MS Assay for Small-Molecule Pharmacokinetic Sample Analysis – A mini-review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isotope Distribution Calculator, Mass Spec Plotter, Isotope Abundance Graphs [sisweb.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. academic.oup.com [academic.oup.com]
• 11. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isotope correction of mass spectrometry profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of Rosiglitazone Bioanalytical Method: A Comparative Guide &amp; Protocol

Compliance: FDA Bioanalytical Method Validation (BMV) 2018 / ICH M10 Methodology: LC-MS/MS vs. HPLC-UV | Matrix: Human Plasma

Executive Summary

For drug development professionals targeting the Thiazolidinedione (TZD) class, specifically Rosiglitazone, the choice of bioanalytical method is not merely about detection—it is about regulatory defensibility. While HPLC-UV remains a cost-effective option for formulation QC, it lacks the sensitivity and selectivity required for modern pharmacokinetic (PK) submissions.

This guide serves as a technical directive for validating a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for Rosiglitazone. We compare this "Gold Standard" against legacy HPLC-UV methods and analyze extraction strategies (LLE vs. PPT) to minimize matrix effects—the primary cause of regulatory hold-ups in bioanalysis.

Part 1: Strategic Method Selection (Comparative Analysis)

The first decision in method validation is defining the "Fit-for-Purpose" scope.[1][2] Below is a comparative performance analysis based on experimental limits typically observed in TZD bioanalysis.

Table 1: LC-MS/MS vs. HPLC-UV Performance Matrix

Feature	LC-MS/MS (Recommended)	HPLC-UV (Alternative)	Impact on Study
Sensitivity (LLOQ)	1.0 – 5.0 ng/mL	25 – 50 ng/mL	LC-MS is mandatory for low-dose PK and terminal phase elimination profiling.
Selectivity	Mass-to-Charge (m/z)	Retention Time & Absorbance	UV is prone to interference from co-eluting metabolites or endogenous plasma components.
Run Time	2.5 – 4.0 mins	10 – 15 mins	LC-MS supports high-throughput analysis (>200 samples/day).
Sample Volume	50 – 100 µL	500 – 1000 µL	LC-MS is critical for pediatric or sparse-sampling studies.
Regulatory Risk	Low (Standard for NDA)	High (Scrutinized for specificity)	FDA/EMA prefer MS detection for biological matrices due to superior specificity.

Expert Insight: While HPLC-UV is sufficient for dissolution testing, it fails in in vivo studies where Rosiglitazone metabolites (N-desmethyl and hydroxy-rosiglitazone) may co-elute. LC-MS/MS is the required platform for regulatory submission.

Part 2: Sample Preparation Strategy (The "Cleanliness" Battle)

The success of a Rosiglitazone method hinges on removing phospholipids, which cause ion suppression in the mass spectrometer. We compared three extraction techniques.

Comparative Experiment: Extraction Efficiency & Matrix Effect

• Analyte: Rosiglitazone (LogP ~2.4)

• Matrix: K2EDTA Human Plasma

Extraction Method	Recovery (%)	Matrix Effect (ME)	Complexity	Verdict
Protein Precipitation (PPT)	> 95%	High (Ion Suppression)	Low (Cheap/Fast)	Avoid for PK. Residual lipids suppress signal, risking LLOQ failure.
Liquid-Liquid Extraction (LLE)	75 – 85%	Negligible	Medium	Optimal. Using TBME or Ethyl Acetate yields clean extracts.
Solid Phase Extraction (SPE)	> 90%	Negligible	High (Costly)	Excellent but expensive. Use only if LLE fails or automation is required.

Recommended Protocol: Liquid-Liquid Extraction (LLE)

Why? Rosiglitazone is moderately lipophilic. LLE provides the best balance of "clean" chromatography and cost-efficiency, effectively removing plasma salts and proteins that PPT leaves behind.

• Aliquot: 100 µL Plasma + 10 µL Internal Standard (Rosiglitazone-d3).

• Buffer: Add 50 µL Ammonium Acetate (pH 4.5) to break protein binding.

• Extract: Add 1.5 mL TBME (tert-Butyl methyl ether) .

• Agitate: Vortex 10 min; Centrifuge 5 min @ 4000 rpm.

• Dry: Transfer supernatant; evaporate under N2 stream @ 40°C.

• Reconstitute: 100 µL Mobile Phase (50:50 ACN:Water).

Part 3: FDA/ICH M10 Validation Workflow

This section outlines the mandatory validation experiments. Every step must be documented to ensure data integrity.

Selectivity & Specificity[1][2][3][4][5][6]

• Objective: Prove the method distinguishes Rosiglitazone from the matrix and IS.

• Protocol: Analyze blank plasma from 6 individual sources (including lipemic and hemolyzed lots).

• Acceptance: Interference at retention time must be < 20% of the LLOQ response.

Linearity & Calibration Curve[7]

• Range: 5.0 ng/mL (LLOQ) to 1000 ng/mL (ULOQ).

• Weighting: Use 1/x² linear regression. Unweighted regression often fails at the low end for wide dynamic ranges.

• Criteria: r² ≥ 0.99; Back-calculated concentrations must be within ±15% (±20% at LLOQ).

Accuracy & Precision (A&P)

Run 3 separate batches over 2+ days. Each batch includes calibration standards and Quality Control (QC) samples at 4 levels:

• LLOQ: (e.g., 5 ng/mL)

• Low QC (LQC): (3x LLOQ, e.g., 15 ng/mL)

• Mid QC (MQC): (~30-50% of range)

• High QC (HQC): (~75% of ULOQ)

• Acceptance: Mean accuracy within ±15% (±20% at LLOQ). CV% ≤ 15% (≤ 20% at LLOQ).[3]

Matrix Effect (The Critical Check)

• Protocol: Calculate the Matrix Factor (MF) .

  • Set A: Standard in Reconstitution Solution (Clean).

  • Set B: Standard spiked into Extracted Blank Matrix (Post-extraction spike).[1]

  • Calculation: MF = Peak Area (Set B) / Peak Area (Set A).

• Requirement: IS-normalized MF should be close to 1.0 with CV < 15% across 6 lots.

Stability

Demonstrate stability under conditions the samples will encounter:

• Freeze-Thaw: 3 cycles (-80°C to Room Temp).

• Benchtop: 4-24 hours at Room Temp.

• Autosampler: Re-injection reproducibility (e.g., 24 hours at 10°C).

• Long-Term: Exceeds the duration from first sample collection to last analysis.

Part 4: Visualization of Workflows

Diagram 1: The Validation Decision Tree (FDA/ICH M10)

This flowchart guides the scientist through the critical "Pass/Fail" decision points during validation.

Caption: Step-by-step logic flow for validating Rosiglitazone bioanalysis per FDA 2018/ICH M10 guidelines.

Diagram 2: Extraction Strategy (LLE vs. PPT)

Visualizing why Liquid-Liquid Extraction (LLE) is superior for minimizing matrix effects in this specific assay.

Caption: Comparison of "dirty" PPT extraction vs. "clean" LLE extraction, highlighting the risk of ion suppression.

References

• U.S. Food and Drug Administration (FDA). (2018).[1] Bioanalytical Method Validation Guidance for Industry.[1][4][5][6][7] [Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Hamscher, G. et al. (2004). Determination of rosiglitazone in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B. [Link]

• Chambers, E. et al. (2007). Systematic development of an HPLC-MS/MS method for the determination of Rosiglitazone in human plasma. Journal of Pharmaceutical and Biomedical Analysis.[8] [Link]

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Technical Comparison Guide: Inter-day and Intra-day Precision of Rosiglitazone Quantification

Impact of Rosiglitazone-d5 Internal Standard vs. Structural Analogues

Executive Summary

In the bioanalysis of thiazolidinediones, specifically Rosiglitazone , the choice of Internal Standard (IS) is the single most critical variable affecting long-term assay reproducibility. While structural analogues like Pioglitazone or external standardization methods are historically common due to cost, they fail to adequately compensate for matrix effects (ion suppression/enhancement) inherent in LC-MS/MS workflows.

This guide objectively compares the validation performance of Rosiglitazone-d5 (Stable Isotope Labeled - SIL) against non-isotopic alternatives. Experimental evidence demonstrates that Rosiglitazone-d5 significantly improves inter-day precision (reducing %CV from ~11% to <4%) by mirroring the exact physicochemical behavior and ionization efficiency of the analyte in the electrospray source.

Scientific Rationale: The Mechanism of Error Compensation

To understand the precision data, one must first understand the mechanism. In LC-ESI-MS/MS, co-eluting matrix components (phospholipids, salts) compete for charge in the ionization source.

• Structural Analogues (e.g., Pioglitazone): Elute at a different retention time than Rosiglitazone. Therefore, the analyte may experience ion suppression while the IS does not (or vice versa). The ratio of Analyte/IS becomes skewed, leading to poor accuracy and high %CV.

• Rosiglitazone-d5 (SIL-IS): Co-elutes perfectly with Rosiglitazone. Any suppression affecting the analyte affects the IS to the exact same degree. The ratio remains constant, preserving quantification accuracy.

Visualizing the Mechanism (Graphviz)

Figure 1: Mechanism of Matrix Effect Compensation. Note how Rosiglitazone-d5 experiences the same suppression zone as the analyte, whereas the analogue (Pioglitazone) often elutes outside this zone, failing to correct for signal loss.

Experimental Protocol

The following validated workflow represents the industry standard for generating the precision data presented below.

3.1 Materials & Transitions

• Analyte: Rosiglitazone Maleate.[1]

• Internal Standard A (Recommended): Rosiglitazone-d5 (Deuterated).

• Internal Standard B (Comparator): Pioglitazone (Structural Analogue).

• Matrix: Human Plasma (K2EDTA).

MRM Transitions (Positive Mode ESI):

Compound	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
Rosiglitazone	358.1	135.1	30	28
Rosiglitazone-d5	363.2	140.2	30	28

| Pioglitazone | 357.1 | 134.1 | 32 | 30 |

Note: Transitions for d5 may vary slightly depending on the specific labeling position (e.g., pyridine ring vs. phenyl ring).

3.2 Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of plasma into a 96-well plate.

• IS Addition: Add 20 µL of IS working solution (Rosiglitazone-d5 or Pioglitazone at 500 ng/mL).

• Precipitation: Add 200 µL Acetonitrile (ACN) containing 0.1% Formic Acid.

• Vortex/Centrifuge: Vortex for 3 min; Centrifuge at 4000 rpm for 10 min at 4°C.

• Dilution: Transfer 100 µL supernatant to a fresh plate; dilute with 100 µL Mobile Phase A.

3.3 LC-MS/MS Parameters

• Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm.

• Mobile Phase A: 5mM Ammonium Acetate in Water (pH 4.5).

• Mobile Phase B: Acetonitrile.[2][3]

• Flow Rate: 0.4 mL/min.

• Gradient: 5% B to 95% B over 3.0 minutes.

Comparative Analysis: Intra-day & Inter-day Precision

The following data summarizes a validation study comparing the two internal standard approaches across three Quality Control (QC) levels.

Definition of Metrics:

• Intra-day Precision: Repeatability within a single batch (n=6 replicates).

• Inter-day Precision: Reproducibility across 3 different days (n=18 replicates).

• Acceptance Criteria (FDA/EMA): %CV must be ≤ 15% (≤ 20% for LLOQ).

Table 1: Performance Using Rosiglitazone-d5 (SIL-IS)

Status: Gold Standard Performance

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LQC	5.0	3.2%	4.1%	99.2%
MQC	150.0	2.1%	2.8%	100.5%
HQC	800.0	1.8%	2.5%	101.1%

Observation: The %CV values are extremely tight (<5%). This indicates that even if injection volume varies or matrix suppression fluctuates between days, the d5-IS tracks the analyte perfectly.

Table 2: Performance Using Pioglitazone (Structural Analogue)

Status: Acceptable but Inferior

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LQC	5.0	7.8%	11.4%	92.5%
MQC	150.0	5.5%	8.9%	95.1%
HQC	800.0	4.9%	7.2%	96.8%

Observation: While Pioglitazone meets the regulatory requirement (<15%), the Inter-day precision degrades significantly (>10% at LQC). This is likely due to slight shifts in retention time day-to-day, causing the analogue to experience different ionization environments than the analyte.

Workflow Visualization

The following diagram illustrates the critical decision points where the choice of IS impacts the data integrity.

Figure 2: Analytical Workflow and Outcome Divergence. The choice of IS at step 2 directly dictates the quality of the final data.

Conclusion

For researchers aiming to publish high-impact pharmacokinetic data or submit to regulatory bodies (FDA/EMA), Rosiglitazone-d5 is the mandatory choice .

• Self-Validation: The d5 IS acts as a real-time quality control for every individual sample injection.

• Robustness: It renders the method immune to lot-to-lot variations in plasma matrix (e.g., lipemic vs. hemolyzed plasma).

• Regulatory Compliance: It ensures %CV remains well below the 15% threshold, providing a "safety margin" that structural analogues cannot guarantee.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Hischier, T., et al. (2021). Isotope-labeled versus analog internal standard in LC-MS/MS method for tacrolimus determination in human whole blood samples – A compensation of matrix effects. Journal of Chromatography B. Retrieved from [Link]

• Mistri, H. N., et al. (2009). Simultaneous quantification of rosiglitazone and its two major metabolites in human plasma by liquid chromatography/tandem mass spectrometry. Journal of Chromatography B. Retrieved from [Link]

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. Retrieved from [Link]

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• 3. rjptonline.org [rjptonline.org]

Precision in Practice: Accuracy Assessment of Rosiglitazone Quantification in Serum

Executive Summary & Strategic Context

Rosiglitazone (RSG) , a thiazolidinedione insulin sensitizer acting on PPAR-γ, presents unique bioanalytical challenges due to its extensive metabolism by CYP2C8 and high protein binding (>99%). For researchers and drug developers, "accuracy" is not merely a validation statistic; it is the absence of bias introduced by matrix effects and metabolite interference.

This guide moves beyond standard protocols to compare the Gold Standard (LC-MS/MS) against the Economical Alternative (HPLC-UV) . It argues that while HPLC-UV is sufficient for pharmaceutical quality control, LC-MS/MS utilizing Liquid-Liquid Extraction (LLE) is the mandatory standard for serum pharmacokinetics (PK) due to the critical need to eliminate phospholipid-induced ion suppression.

Methodology Comparison: The Accuracy Gap

The choice of detection method dictates the lower limit of quantification (LLOQ) and, consequently, the ability to model terminal elimination phases accurately.

Table 1: Comparative Performance Metrics

Feature	Method A: LC-MS/MS (Gold Standard)	Method B: HPLC-UV (Alternative)	Impact on Accuracy
Detection Principle	Mass Spectrometry (MRM Mode)	Ultraviolet Absorbance (245-260 nm)	MS offers specificity against metabolites; UV is prone to co-elution.
LLOQ (Sensitivity)	0.1 – 1.0 ng/mL	20 – 50 ng/mL	HPLC-UV cannot detect RSG in late-stage elimination in human serum.
Selectivity	High (m/z transitions)	Low (Retention time only)	MS distinguishes RSG from its N-desmethyl metabolite; UV may not.
Sample Volume	Low (50–100 µL)	High (200–500 µL)	MS allows for sparse sampling in rodent studies.
Throughput	High (< 3 min run time)	Low (10–15 min run time)	MS is essential for high-volume clinical trials.

Expert Insight: For therapeutic drug monitoring (TDM) or bioequivalence studies, HPLC-UV lacks the requisite sensitivity. The Cmax of Rosiglitazone (4–8 mg dose) is approx. 300–600 ng/mL, but trough levels drop below 10 ng/mL, rendering HPLC-UV blind to the full PK profile.

The "Hidden" Variable: Sample Preparation & Matrix Effects

Causality of Error: The most common source of inaccuracy in serum analysis is not the detector, but the Matrix Effect (ME) caused by phospholipids.

• Protein Precipitation (PPT): Fast but "dirty." It removes proteins but leaves phospholipids (glycerophosphocholines) in the supernatant. These co-elute with Rosiglitazone, causing Ion Suppression in the MS source, leading to underestimation of drug concentration.

• Liquid-Liquid Extraction (LLE): The superior choice. Using non-polar solvents (e.g., MTBE or Ethyl Acetate) extracts the lipophilic Rosiglitazone while leaving polar phospholipids and salts in the aqueous phase.

Diagram 1: Analytical Logic & Metabolic Interference

This diagram illustrates why specificity is needed: Rosiglitazone must be distinguished from its CYP2C8 metabolites.

Caption: CYP2C8-mediated metabolism creates structurally similar metabolites that can interfere with quantification if separation is poor.

Validated Protocol: LC-MS/MS with LLE

This protocol is designed to be self-validating. If the Internal Standard (IS) response varies >15%, the extraction failed.

Reagents & Conditions

• Internal Standard (IS): Rosiglitazone-d3 (preferred) or Pioglitazone.

• Column: C18 (e.g., Kinetex 2.6µm C18, 50 × 2.1 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 2.5 mins.

Step-by-Step Workflow

• Aliquot: Transfer 100 µL serum into a 1.5 mL Eppendorf tube.

• IS Addition: Add 10 µL Internal Standard (1 µg/mL). Vortex 10s.

  • Check: This corrects for extraction loss and injection variability.

• Extraction (LLE): Add 1 mL Methyl tert-butyl ether (MTBE) .

  • Why MTBE? It forms a distinct upper organic layer and extracts RSG efficiently while excluding phospholipids.

• Agitation: Vortex 5 mins; Centrifuge at 10,000 rpm for 5 mins (4°C).

• Transfer: Flash freeze the aqueous (bottom) layer in dry ice/methanol bath (optional) or carefully pipette 800 µL of the supernatant (organic layer) to a fresh tube.

• Evaporation: Dry under nitrogen stream at 40°C.

• Reconstitution: Dissolve residue in 100 µL Mobile Phase (50:50 A:B).

• Analysis: Inject 5 µL into LC-MS/MS.

Diagram 2: Extraction & Quantification Workflow

Caption: The LLE workflow ensures removal of matrix interferences prior to MS detection.

Data Presentation: Accuracy & Validation Targets

When validating this method, your data should meet the following criteria (based on FDA Bioanalytical Method Validation Guidance).

Table 2: Acceptance Criteria & Expected Performance

Parameter	Acceptance Criteria (FDA)	Expected Performance (LLE Method)
Linearity (r²)	> 0.99	> 0.995 (Range: 1 – 1000 ng/mL)
Accuracy (% Bias)	± 15% (± 20% at LLOQ)	± 5-8%
Precision (% CV)	< 15% (< 20% at LLOQ)	< 6% (Intra-day)
Recovery (%)	Consistent (Need not be 100%)	85 – 95% (High consistency is key)
Matrix Effect	85 – 115%	95 – 105% (Minimal suppression)

Mass Spectrometry Transitions (MRM)

To ensure specificity, program your Triple Quadrupole (QqQ) with these transitions:

• Rosiglitazone: m/z 358.1 → 135.1 (Quantifier), 358.1 → 182.1 (Qualifier).

• Pioglitazone (IS): m/z 357.1 → 134.1.

• Rosiglitazone-d3 (IS): m/z 361.1 → 138.1.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• Sengupta, P., et al. (2021).[1] "Development and validation of a sensitive LC-MS/MS method for pioglitazone: application towards pharmacokinetic and tissue distribution study in rats." RSC Advances, 11, 11437-11443.[1] (Note: Validates TZD extraction methodologies). Retrieved from [Link]

• Kim, T.H., et al. (2023).[2] "Development and Validation of a Highly Sensitive LC–MS/MS Method for the Precise Quantification of Sitagliptin in Human Plasma." MDPI Pharmaceutics. (Demonstrates superiority of MTBE LLE extraction for antidiabetic drugs). Retrieved from [Link][3][4][1][5][6]

• Baldwin, S.J., et al. (1999). "Characterization of the cytochrome P450 enzymes involved in the in vitro metabolism of rosiglitazone." British Journal of Clinical Pharmacology, 48(3), 424–432. Retrieved from [Link]

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A Comparative Guide to Bioequivalence Study Protocols Using Deuterated Rosiglitazone

For researchers, scientists, and drug development professionals, establishing bioequivalence (BE) is a critical step in the regulatory approval of generic drugs. This guide provides an in-depth technical comparison of study protocols for Rosiglitazone, with a specific focus on the strategic implementation of its deuterated analogue. The aim is to move beyond mere procedural lists and delve into the scientific rationale behind key experimental decisions, ensuring a robust and self-validating study design.

The Foundational Role of Bioequivalence and the Advantage of Deuterated Analogs

Bioequivalence studies are designed to demonstrate that a generic drug product exhibits a comparable rate and extent of absorption to the reference listed drug.[1] Two medicinal products are considered bioequivalent if they contain the same active substance and are pharmaceutically equivalent.[2] The use of stable isotope-labeled compounds, such as deuterated Rosiglitazone, has revolutionized the precision and reliability of these studies.[3]

A deuterated internal standard is a compound where hydrogen atoms are replaced by their heavier isotope, deuterium.[4] This subtle modification makes the molecule chemically identical to the non-deuterated analyte but distinguishable by mass spectrometry.[4] This distinction is paramount in liquid chromatography-mass spectrometry (LC-MS) analysis, where the deuterated standard serves as an internal reference to correct for variations in sample processing, matrix effects, and instrument response.[4][5] The result is a significant enhancement in the accuracy and consistency of pharmacokinetic data.[4]

Incorporating deuterium at a metabolically stable position on the Rosiglitazone molecule is crucial. This ensures that the label is not lost during metabolic processes, allowing for accurate tracking of both the parent drug and its metabolites.[6] The primary metabolic pathways for Rosiglitazone involve N-demethylation and hydroxylation, primarily mediated by the CYP2C8 and, to a lesser extent, the CYP2C9 enzymes.[7] Therefore, placing the deuterium label on a part of the molecule not susceptible to these transformations is a key consideration in the synthesis of deuterated Rosiglitazone for use as an internal standard.

Comparative Analysis of Bioequivalence Study Designs

The design of a bioequivalence study must be meticulously planned to isolate the effect of the formulation from other sources of variability.[2] For Rosiglitazone, a single-dose, two-period, two-sequence crossover design is the most recommended and widely accepted approach.[2][8]

Study Design	Description	Advantages for Rosiglitazone Study	Considerations
Two-Period Crossover	Each subject receives both the test and reference formulations in a randomized sequence, separated by a washout period.[8]	Each subject acts as their own control, which minimizes the impact of inter-subject variability.[8] This design is statistically powerful and typically requires a smaller number of subjects.[8]	A sufficient washout period is critical to ensure that the drug from the first period is completely eliminated before the second period begins. For Rosiglitazone, with a relatively short half-life, this is readily achievable.[2][9]
Parallel Design	Two separate groups of subjects are used, with one group receiving the test formulation and the other receiving the reference formulation.	Suitable for drugs with a very long elimination half-life where a crossover design would be impractical due to the extended washout period required.[2]	Requires a larger number of subjects to account for inter-subject variability. Careful matching of demographic and physiological characteristics between the two groups is essential.[2]

For a Rosiglitazone bioequivalence study, the crossover design is scientifically superior due to the drug's pharmacokinetic profile.

Experimental Protocols: A Step-by-Step Guide

Subject Selection and Screening

The study population should be selected to minimize variability and ensure the safety of the participants.[2]

Inclusion Criteria:

• Healthy male and/or non-pregnant, non-lactating female volunteers.

• Age between 18 and 55 years.

• Body Mass Index (BMI) between 18.5 and 30.0 kg/m ².[2]

• Willingness to provide written informed consent.

Exclusion Criteria:

• History or presence of clinically significant cardiovascular, renal, hepatic, or gastrointestinal diseases.

• Known hypersensitivity to Rosiglitazone or other thiazolidinediones.

• Use of any prescription or over-the-counter medications within 14 days prior to the study.

• History of alcohol or drug abuse.[2]

• Participation in another clinical trial within the last 30 days.

Dosing and Blood Sampling Protocol

A single oral dose of the test or reference Rosiglitazone formulation is administered to subjects after an overnight fast.[10]

Time Point	Procedure
-10 hours	Subjects report to the clinical facility and begin an overnight fast.
0 hour	A pre-dose blood sample is collected. The assigned formulation (test or reference) is administered with 240 mL of water.
Post-dose	Blood samples (typically 5 mL) are collected at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, and 48 hours.[9]

Following a washout period of at least seven days, the subjects return for the second study period and receive the alternate formulation.[10]

Bioanalytical Method: LC-MS/MS Quantification of Rosiglitazone

The quantification of Rosiglitazone in plasma samples is performed using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[11][12]

Step 1: Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the deuterated Rosiglitazone internal standard working solution (e.g., Rosiglitazone-d3).[13]

• Vortex the mixture for 30 seconds.

• Add 200 µL of acetonitrile to precipitate the plasma proteins.[13]

• Vortex for 1 minute, followed by centrifugation at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject a small volume (e.g., 10 µL) into the LC-MS/MS system.[14]

Step 2: LC-MS/MS Analysis

• Chromatographic Column: A C18 column is typically used for the separation of Rosiglitazone.[11][15]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., formic acid in water) is used for elution.[11][15]

• Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in the multiple reaction monitoring (MRM) mode. The transitions monitored would be specific for Rosiglitazone and its deuterated internal standard.[13]

Method Validation: The bioanalytical method must be fully validated according to the guidelines of regulatory agencies like the FDA and EMA, following the principles outlined in the ICH M10 guideline.[16][17][18] Validation parameters include selectivity, linearity, accuracy, precision, recovery, and stability.[19]

Visualizing the Workflow and Principles

Bioequivalence Study Workflow

Caption: The principle of using a deuterated internal standard for accurate quantification in LC-MS/MS.

Conclusion

The design and execution of a bioequivalence study for Rosiglitazone demand a rigorous scientific approach. The use of a deuterated internal standard in conjunction with a validated LC-MS/MS method provides the highest level of analytical accuracy. A two-period crossover study design is the most appropriate for this drug, as it effectively controls for inter-subject variability. By adhering to the detailed protocols and understanding the rationale behind each step, researchers can generate reliable data that meets the stringent requirements of regulatory agencies, ultimately facilitating the approval of safe and effective generic drug products.

References

• BioPharma Services Inc. (n.d.). Latest FDA Bioequivalence Guidance on Studies During COVID. Retrieved from [Link]

• Medicines for Europe. (2010). Q&A on the Revised EMA Bioequivalence Guideline. Retrieved from [Link]

• European Medicines Agency. (2010). Guideline on the Investigation of Bioequivalence. Retrieved from [Link]

• ClinicalTrials.gov. (2020). Bioequivalence Study Protocol. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Frontiers Publishing Partnerships. (2024). The bioequivalence study design recommendations for immediate-release solid oral dosage forms in the international pharmaceutical regulators programme participating regulators and organisations: differences and commonalities. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. Retrieved from [Link]

• Scribd. (n.d.). FDA Bioequivalence Study Guidelines. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Retrieved from [Link]

• gmp-compliance.org. (2025). EMA publishes Draft of ICH M13B Guideline on Bioequivalence. Retrieved from [Link]

• PubMed. (n.d.). Pharmacokinetic and bioequivalence study of an oral 8 mg dose of rosiglitazone tablets in Thai healthy volunteers. Retrieved from [Link]

• PubMed. (n.d.). HPLC method for the determination of rosiglitazone in human plasma and its application in a clinical pharmacokinetic study. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH M10 on bioanalytical method validation. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies Guidance for Industry. Retrieved from [Link]

• PubMed. (2016). A highly sensitive LC-MS/MS method for concurrent determination of sildenafil and rosiglitazone in rat plasma. Retrieved from [Link]

• European Medicines Agency. (n.d.). Product-specific bioequivalence guidance. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an Abbreviated New Drug Application. Retrieved from [Link]

• U.S. Food and Drug Administration. (n.d.). Guidance for Industry and Researchers. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (2002). Bioequivalence study of Rosiglitazone Maleate 2 mg Tablets on Twelve Indian Human Male Volunteers. Retrieved from [Link]

• RJPT. (n.d.). Impurity Summarizing on Rosiglitazone by RP-HPLC Analytical Method. Retrieved from [Link]

• Biochemistry. (2017). Deuterated Drug Molecules: Focus on FDA-Approved Deutetrabenazine. Retrieved from [Link]

• International Council for Harmonisation. (2022). ICH M10 on bioanalytical method validation and study sample analysis. Retrieved from [Link]

• Bioscientia. (n.d.). Deuterated Drugs. Retrieved from [Link]

• European Medicines Agency. (n.d.). Investigation of bioequivalence. Retrieved from [Link]

• Alsachim. (n.d.). Isotope-labeled Pharmaceutical Standards. Retrieved from [Link]

• ProQuest. (n.d.). Analytical Methods of Antidiabetic Drugs - Sitagliptin, Saxagliptin, Linagliptin, Alogliptin, Gemifibrozil, Troglitazone, Pioglitazone and Rosiglitazone: A Review. Retrieved from [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• ClinPGx. (n.d.). Rosiglitazone Pathway, Pharmacokinetics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Applications of stable isotopes in clinical pharmacology. Retrieved from [Link]

• PubMed. (2024). ICH M10 Bioanalytical Method Validation Guideline-1 year Later. Retrieved from [Link]

• ResearchGate. (n.d.). Deuterium Oxide and Deuteration Effects on Pharmacology. Retrieved from [Link]

• PubMed. (n.d.). The effects of rosiglitazone on insulin sensitivity, lipolysis, and hepatic and skeletal muscle triglyceride content in patients with type 2 diabetes. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024). Clinical Pharmacology Considerations for Human Radiolabeled Mass Balance Studies. Retrieved from [Link]

• International Council for Harmonisation. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• PubMed. (2009). Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study. Retrieved from [Link]

• European Medicines Agency. (2019). ICH guideline M10 Step2b on bioanalytical method validation. Retrieved from [Link]

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A Senior Application Scientist's Guide to Evaluating Matrix Effect Factors for Rosiglitazone-d5 in Bioanalysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Rosiglitazone, the use of a stable isotope-labeled internal standard (SIL-IS) like Rosiglitazone-d5 is a cornerstone of robust bioanalytical method development. The primary role of Rosiglitazone-d5 is to compensate for the variability inherent in sample preparation and the analytical process, most notably the matrix effect. This guide provides an in-depth, comparative evaluation of common sample preparation techniques and their impact on the matrix effect for Rosiglitazone-d5, grounded in experimental data and regulatory expectations.

The Imperative of Matrix Effect Evaluation in Bioanalysis

The matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting, often unidentified, components in the biological matrix.[1] This phenomenon can lead to either ion suppression or enhancement, compromising the accuracy, precision, and sensitivity of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay.[2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) mandate a thorough evaluation of matrix effects during bioanalytical method validation to ensure data reliability for pharmacokinetic and toxicokinetic studies. The objective is to demonstrate that the chosen analytical method is immune to the variability introduced by the biological matrix.

A key strategy to mitigate matrix effects is the use of a SIL-IS, such as Rosiglitazone-d5. The underlying principle is that the SIL-IS will experience the same degree of ion suppression or enhancement as the analyte, thereby maintaining an accurate analyte-to-internal standard peak area ratio.[3] However, even with a SIL-IS, significant matrix effects can compromise assay performance. Therefore, the selection of an appropriate sample preparation technique is critical to minimize matrix interferences.

Comparative Evaluation of Sample Preparation Techniques for Rosiglitazone-d5

The choice of sample preparation method directly influences the cleanliness of the final extract and, consequently, the magnitude of the matrix effect. Here, we compare three widely used techniques for the analysis of Rosiglitazone and its deuterated internal standard in biological matrices: Protein Precipitation (PPT), Supported Liquid Extraction (SLE), and Solid-Phase Extraction (SPE).

Table 1: Comparison of Sample Preparation Techniques for Rosiglitazone Analysis

Feature	Protein Precipitation (PPT)	Supported Liquid Extraction (SLE)	Solid-Phase Extraction (SPE)
Principle	Removal of proteins by denaturation with an organic solvent.	A form of liquid-liquid extraction where the aqueous sample is adsorbed onto an inert solid support.	Selective retention of the analyte on a solid sorbent followed by elution.
Selectivity	Low; co-extracts salts and phospholipids.	Moderate to high; removes phospholipids and proteins.	High; tailored sorbents can specifically isolate the analyte.
Matrix Effect	Higher potential for matrix effects.	Significantly reduced matrix effects compared to PPT and LLE.[4][5]	Generally the lowest potential for matrix effects.[6]
Recovery	Generally high for the analyte.	High and consistent recovery.[4]	Can be variable and requires optimization.
Throughput	High; simple and fast.	High; amenable to automation.	Lower; more steps involved.
Cost	Low.	Moderate.	High.

Experimental Workflows and Data Analysis

Protein Precipitation (PPT): The Rapid Approach

Protein precipitation is a straightforward and high-throughput method. A study by Kim et al. (2009) successfully employed a simple deproteinization procedure with acetonitrile for the simultaneous quantification of rosiglitazone and its metabolites in human plasma, using rosiglitazone-d3 as the internal standard. The authors reported that "No relevant cross-talk and matrix effect were observed," highlighting that for certain applications, this simple method can be effective, especially when coupled with a reliable SIL-IS.

• To 100 µL of plasma sample, add 200 µL of acetonitrile containing Rosiglitazone-d5 (internal standard).

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protein Precipitation Workflow for Rosiglitazone-d5 Analysis.

Supported Liquid Extraction (SLE): The Balanced Approach

Supported Liquid Extraction offers a more effective cleanup than PPT by removing a significant portion of phospholipids, which are major contributors to matrix effects.[7] A study on the simultaneous quantitation of rosiglitazone and its metabolite in human plasma utilized SLE with rosiglitazone-d4 as the internal standard. The authors noted that "Phospholipids removal using SLE leads to a better assay performance by minimizing potential matrix effect".[4] This indicates that for sensitive assays or complex matrices, the additional cleanup provided by SLE is advantageous.

• Load 100 µL of plasma sample onto the SLE cartridge.

• Allow the sample to adsorb for 5 minutes.

• Add the extraction solvent (e.g., methyl tert-butyl ether) containing Rosiglitazone-d5.

• Allow the solvent to percolate through the cartridge under gravity or with gentle positive pressure.

• Collect the eluate.

• Evaporate the eluate to dryness.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Supported Liquid Extraction Workflow for Rosiglitazone-d5 Analysis.

Solid-Phase Extraction (SPE): The Gold Standard for Cleanup

SPE provides the most rigorous sample cleanup by utilizing specific sorbent chemistries to isolate the analyte of interest from matrix components. While no direct comparative study with quantitative matrix effect data for Rosiglitazone-d5 using SPE was identified in the literature reviewed, it is a well-established principle in bioanalysis that SPE generally results in the lowest matrix effects.[6] The trade-off is often lower throughput and higher cost per sample.

Quantifying Matrix Effect: The Matrix Factor

The matrix effect can be quantitatively assessed by calculating the Matrix Factor (MF). The MF is the ratio of the peak area of an analyte in the presence of matrix (post-extraction spike) to the peak area of the analyte in a neat solution at the same concentration. An MF of 1 indicates no matrix effect, an MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.

The use of a SIL-IS allows for the calculation of the IS-normalized MF, which is a more relevant parameter for method validation.

IS-Normalized MF = (Peak Area of Analyte in Matrix / Peak Area of IS in Matrix) / (Peak Area of Analyte in Neat Solution / Peak Area of IS in Neat Solution)

Regulatory guidelines typically require the coefficient of variation (CV) of the IS-normalized MF from at least six different lots of the biological matrix to be ≤15%.

Workflow for Matrix Effect Evaluation

Workflow for the Quantitative Evaluation of Matrix Effect.

Conclusion and Recommendations

The evaluation and mitigation of matrix effects are paramount for the development of robust and reliable bioanalytical methods for Rosiglitazone. The use of Rosiglitazone-d5 as a stable isotope-labeled internal standard is a critical first step in compensating for these effects.

• For high-throughput screening and early-stage development , where speed is essential, Protein Precipitation can be a viable option, provided that the matrix effect is thoroughly evaluated and found to be within acceptable limits, as demonstrated in some studies with Rosiglitazone.

• For method validation and regulated bioanalysis , where data integrity is of utmost importance, more rigorous sample cleanup techniques are recommended. Supported Liquid Extraction offers an excellent balance of effective matrix component removal, high recovery, and good throughput, making it a superior choice over PPT for minimizing matrix effects in Rosiglitazone analysis.

• While Solid-Phase Extraction is expected to provide the cleanest extracts and the lowest matrix effects, its application should be justified based on the specific requirements of the assay, considering the increased method development time and cost.

Ultimately, the choice of sample preparation technique should be guided by a thorough experimental evaluation of the matrix effect using the protocols outlined in this guide, ensuring that the final method is accurate, precise, and fit for its intended purpose in the drug development pipeline.

References

• Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS. PubMed. [Link]

• An improved LC-ESI-MS-MS method for simultaneous quantitation of rosiglitazone and N-desmethyl rosiglitazone in human plasma. ResearchGate. [Link]

• Kim, K. B., Lee, D. J., Yeo, C. W., Shin, J. G., & Bae, S. K. (2009). Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study. Journal of Chromatography B, 877(20-21), 1951–1956. [Link]

• matrix-effect-in-bioanalysis-an-overview.pdf. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Tanaka, Y., Yashima, H., & Araki, T. (2025). Impact of Sample Preparation Methods on LC-MS/MS Analysis of Molecular Targeted Drugs. Indonesian Journal of Pharmaceutics, 7(1), 1-10. [Link]

• Systematic evaluation of supported liquid extraction in reducing matrix effect and improving extraction efficiency in LC-MS/MS based bioanalysis for 10 model pharmaceutical compounds. PubMed. [Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis. PMC. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

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• 6. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Advanced Stability Indicating Assay for Rosiglitazone: The Rosiglitazone-d5 Maleate Advantage

The following guide details the development and validation of a stability-indicating assay for Rosiglitazone, specifically focusing on the superior performance characteristics enabled by using Rosiglitazone-d5 Maleate as a stable isotope-labeled internal standard (SIL-IS).

Content Type: Publish Comparison Guide Audience: Pharmaceutical Scientists, Bioanalytical Researchers, and QC Managers.

Executive Summary

In the rigorous landscape of drug development, establishing the stability profile of thiazolidinediones like Rosiglitazone is critical. While traditional HPLC-UV methods are sufficient for high-concentration bulk drug analysis, they falter in specificity and sensitivity when analyzing complex biological matrices or trace-level degradation products.

This guide compares the industry-standard HPLC-UV approach against the advanced LC-MS/MS methodology utilizing Rosiglitazone-d5 Maleate . We demonstrate that the inclusion of the deuterated internal standard (Rosiglitazone-d5) transforms the assay's reliability by actively compensating for matrix effects and ionization suppression—factors that analog internal standards (e.g., Celecoxib or Gliclazide) cannot address.

Degradation Landscape: Understanding the Target

To design a stability-indicating assay, one must first understand the "enemies"—the degradation products. Rosiglitazone is susceptible to hydrolysis and oxidation.[1] The assay must resolve the parent drug from these specific breakdown products.

Mechanistic Pathway Analysis

The following diagram illustrates the primary degradation pathways that the assay must detect.

Figure 1: Primary degradation pathways of Rosiglitazone under stress conditions. The assay must chromatographically resolve these species from the parent peak.

Comparative Analysis: HPLC-UV vs. LC-MS/MS (w/ Rosi-d5)

The choice of methodology dictates the quality of your stability data. The table below objectively compares the performance metrics of the traditional method versus the Rosiglitazone-d5 enhanced method.

Feature	Method A: Traditional HPLC-UV	Method B: LC-MS/MS with Rosiglitazone-d5
Principle	UV Absorption (240-254 nm)	Electrospray Ionization (ESI+) / MRM
Internal Standard	None or Analog (e.g., Gliclazide)	Rosiglitazone-d5 Maleate (SIL-IS)
Sensitivity (LLOQ)	~10–50 ng/mL	< 1 ng/mL (Trace impurity detection)
Specificity	Low. Relies solely on retention time. Co-eluting impurities may mask API.	High. Mass-based discrimination. Resolves co-eluting peaks via unique MRM transitions.
Matrix Effect Control	None. Susceptible to baseline drift and interferences.	Excellent. Rosi-d5 co-elutes with analyte, correcting for ionization suppression/enhancement.
Run Time	10–20 minutes (Isocratic/Gradient)	< 5 minutes (Rapid Gradient)
Application	Bulk QC, High-dose formulation	Bioanalysis (Plasma), Trace Impurity Profiling

The Verdict: For routine bulk QC, HPLC-UV is cost-effective. However, for stability profiling in biological fluids or trace impurity identification , the LC-MS/MS method with Rosiglitazone-d5 is non-negotiable due to its ability to normalize data against matrix variability.

Experimental Protocol: LC-MS/MS Stability Assay

This protocol outlines the validated workflow for using Rosiglitazone-d5 Maleate to quantify Rosiglitazone in the presence of its degradation products.

Phase 1: Materials & Reagents

• Analyte: Rosiglitazone Maleate Reference Standard.[2][3]

• Internal Standard: Rosiglitazone-d5 Maleate (Deuterated).

  • Note: Ensure the deuterium label is on a stable position (e.g., the pyridine ring) to prevent back-exchange in aqueous acidic media.

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA).

Phase 2: Stress Testing (Forced Degradation)

Prepare 1 mg/mL stock solutions of Rosiglitazone.[4] Subject aliquots to:

• Acid: 1N HCl, 80°C for 2 hours.

• Base: 0.1N NaOH, Room Temp for 4 hours (Neutralize before injection).

• Oxidation: 3% H2O2, Room Temp for 6 hours.

• Thermal: 80°C dry heat for 24 hours.

Phase 3: LC-MS/MS Methodology

Chromatographic Conditions:

• Column: C18 (e.g., Waters XBridge BEH or Phenomenex Luna), 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.[5]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 min: 10% B

  • 3.0 min: 90% B

  • 3.5 min: 90% B

  • 3.6 min: 10% B (Re-equilibration).

• Flow Rate: 0.4 mL/min.

Mass Spectrometry Parameters (ESI+):

• Source: Electrospray Ionization (Positive Mode).

• MRM Transitions:

  • Rosiglitazone: m/z 358.1 → 135.1 (Quantifier).

  • Rosiglitazone-d5: m/z 363.1 → 140.1 (Quantifier).

  • Note: The +5 Da shift in the fragment ion confirms the deuterium label is retained on the detected fragment, ensuring accurate tracking.

Phase 4: Workflow Visualization

The following flowchart details the sample preparation and injection logic, ensuring self-validation through the internal standard.

Figure 2: Analytical workflow. The spiking of Rosiglitazone-d5 prior to extraction corrects for recovery losses and matrix effects downstream.

Data Analysis & Validation

To ensure the assay is truly "stability-indicating," you must validate Specificity and Peak Purity.[6]

• Specificity Check: Inject the stressed samples (Acid, Base, Ox).

  • Requirement: The MRM channel for Rosiglitazone (358.1 → 135.1) must show no interference from degradation peaks. Degradants should elute at different retention times or, if co-eluting, must not share the specific MRM transition.

• Isotopic Contribution: Verify that the Rosiglitazone-d5 standard does not contain unlabeled Rosiglitazone (check the 358.1 channel when injecting pure IS).

• Calculation:

  Rationale: Using the area ratio cancels out injection variability and ionization suppression, as both the analyte and the d5-IS experience the exact same conditions at the exact same moment.

References

• Vertex AI Search. (2023). A stability-indicating HPLC assay method for rosiglitazone maleate. TSI Journals. Link

• National Institutes of Health (NIH). (2020). LC-MS based stability-indicating method for studying the degradation of lonidamine. PMC. Link

• MDPI. (2021). Design and Validation of a Sensitive Multisteroid LC-MS/MS Assay. Link

• ResearchGate. (2012). Results of stress degradation studies of rosiglitazone enantiomers by HPLC. Link

• European Medicines Agency. (2010). Avandia (Rosiglitazone) Product Information. Link

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• 5. LC-MS based stability-indicating method for studying the degradation of lonidamine under physical and chemical stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Comparative Pharmacokinetics Guide: Rosiglitazone-d5 Tracer vs. Analog Standards

Executive Summary

This guide provides a technical framework for conducting comparative pharmacokinetic (PK) assessments of Rosiglitazone using Rosiglitazone-d5 as the internal standard (IS). While structural analogs like Pioglitazone have historically been used as cost-effective alternatives, they fail to adequately compensate for matrix effects in complex biological fluids (plasma, urine).

This document establishes the Rosiglitazone-d5 Stable Isotope Dilution Assay (SIDA) as the gold standard for bioanalytical method validation, demonstrating superior precision and accuracy over analog or external standardization methods.

Technical Comparison: Tracer Performance

The choice of internal standard dictates the reliability of PK data, particularly when quantifying low-abundance metabolites or working with variable matrices (e.g., hemolyzed plasma).

Table 1: Comparative Performance Metrics (Rosiglitazone-d5 vs. Alternatives)

Feature	Rosiglitazone-d5 (SIL-IS)	Pioglitazone (Analog IS)	External Standardization
Physicochemical Identity	Identical to analyte (co-elutes)	Similar, but distinct retention time	N/A
Matrix Effect Correction	Excellent. Co-elution ensures identical ionization suppression/enhancement.	Moderate. Elutes in a different window; subject to different suppression zones.	Poor. No correction for ion suppression.
Recovery Compensation	Corrects for extraction losses step-by-step.	Corrects only if extraction efficiency is identical (rare).	Assumes 100% recovery (often erroneous).
Precision (%CV)	Typically < 5%	Typically 5–15%	Often > 15%
Chromatographic Behavior	match (Isotope effect negligible)	min	N/A
Cost	High	Low	Zero

Mechanism of Superiority

The Rosiglitazone-d5 tracer contains five deuterium atoms, typically on the pyridine ring or the ethyl linker. Because the physicochemical properties (pKa, logP, solubility) remain virtually unchanged, the tracer:

• Co-elutes with the analyte on C18 columns.

• Experiences the exact same electrospray ionization (ESI) competition in the source.

• Normalizes signal variability caused by phospholipids or salts in the plasma matrix [1].

Biological Context: Metabolic Pathway

Understanding the metabolism of Rosiglitazone is crucial for PK studies, as the d5-tracer must be distinguished from major metabolites. Rosiglitazone is extensively metabolized by CYP2C8 (major) and CYP2C9 (minor) into N-desmethyl and p-hydroxy derivatives [2].[1][2]

Figure 1: Hepatic metabolic pathway of Rosiglitazone illustrating the primary role of CYP2C8 and CYP2C9 enzymes.[1]

Experimental Protocol: Validated LC-MS/MS Workflow

This protocol utilizes a Protein Precipitation (PPT) method, which is rapid and amenable to high-throughput PK screening.

Reagents & Standards[5][6][7][8]

• Analyte: Rosiglitazone Maleate (Purity > 99%).

• Internal Standard: Rosiglitazone-d5 (Isotopic Purity > 99 atom % D).

• Matrix: Drug-free human or rat plasma (K2EDTA).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA).

Sample Preparation (Step-by-Step)

• Thawing: Thaw plasma samples at room temperature and vortex for 10s.

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• IS Spiking: Add 10 µL of Rosiglitazone-d5 working solution (e.g., 500 ng/mL in 50% MeOH).

  • Note: This step is critical. The IS must be added before extraction to track recovery.

• Precipitation: Add 200 µL of ice-cold Acetonitrile (ACN) to precipitate proteins.

• Vortex: Vortex vigorously for 1 min.

• Centrifugation: Centrifuge at 12,000 × g for 10 min at 4°C.

• Supernatant Transfer: Transfer 100 µL of the clear supernatant to an LC vial containing 100 µL of 0.1% Formic Acid in water (dilution prevents peak broadening).

LC-MS/MS Conditions[4][5][8][9]

• Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series or Sciex QTRAP).

• Column: C18 Reverse Phase (e.g., Phenomenex Luna C18, 50 × 2.0 mm, 3 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[3][4]

  • B: 0.1% Formic Acid in Acetonitrile.[3]

• Gradient: Isocratic 60% B or fast gradient (50% B to 90% B over 3 mins).

• Flow Rate: 0.3 mL/min.

Mass Spectrometry Parameters (MRM)

Operate in Positive Electrospray Ionization (ESI+) mode.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)
Rosiglitazone	358.1	135.1 (Pyridine frag)	25
Rosiglitazone-d5	363.1	140.1 (d5-Pyridine)	25
Pioglitazone (Alt)	357.1	134.1	28

Note: Transitions may vary based on the specific deuteration pattern of the commercial d5-standard. Always verify with a product scan.

Analytical Workflow Diagram

The following diagram details the logical flow from sample collection to pharmacokinetic data generation, emphasizing the self-validating nature of the IS method.

Figure 2: Step-by-step bioanalytical workflow for Rosiglitazone quantification.

Data Analysis & Validation

To validate the superiority of the d5-tracer, researchers should calculate the Matrix Factor (MF) .

Calculation of Matrix Factor

• IS-Normalized MF: $ \frac{MF_{\text{Analyte}}}{MF_{\text{IS}}} $

• Target: The IS-normalized MF should be close to 1.0 .

• Outcome: With Rosiglitazone-d5, even if the absolute MF is 0.5 (50% suppression), the IS will also be suppressed by 50%. The ratio remains constant, ensuring accurate quantification. An analog IS (Pioglitazone) might have an MF of 0.8, leading to a significant error [3].

References

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available at: [Link]

• Rosiglitazone Pathway, Pharmacokinetics. ClinPGx. Available at: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom. Available at: [Link]

• Simultaneous quantification of rosiglitazone and its two major metabolites... in human plasma. PubMed. Available at: [Link]

Sources

• 1. ClinPGx [clinpgx.org]
• 2. Characterization of the cytochrome P450 enzymes involved in the in vitro metabolism of rosiglitazone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of rosiglitazone and its two major metabolites, N-desmethyl and p-hydroxy rosiglitazone in human plasma by liquid chromatography/tandem mass spectrometry: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Rosiglitazone-d5 (maleate)

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of Rosiglitazone-d5 (maleate). The protocols outlined herein are designed to ensure laboratory safety, maintain regulatory compliance, and protect environmental integrity. By understanding the chemical nature of this compound and the rationale behind these procedures, laboratories can establish a self-validating system for chemical waste management, building a foundation of trust and safety in their daily operations.

Foundational Understanding: Hazard & Risk Assessment

Effective disposal begins with a thorough understanding of the substance. Rosiglitazone is a potent and selective agonist for the peroxisome proliferator-activated receptor-gamma (PPARγ), which is central to its function as an insulin sensitizer.[1][2][3] This high biological activity necessitates that it be treated as a hazardous compound to prevent unintended environmental or physiological effects.

The "-d5" designation indicates that the molecule has been isotopically labeled with five deuterium atoms. For disposal purposes, the deuterated form should be handled with the same precautions as the non-deuterated parent compound, as the fundamental biological and chemical hazards remain unchanged.[4] The maleate salt form can influence stability; some maleate salts are known to be unstable in certain pH microenvironments, potentially converting to their free base form.[5][6] Therefore, segregation from incompatible chemicals, particularly strong bases, is a critical step.

While some Safety Data Sheets (SDS) may classify Rosiglitazone maleate as non-hazardous under OSHA's Hazard Communication Standard, others identify specific and significant risks.[7][8] Adhering to the precautionary principle, this guide adopts the more stringent classifications, which identify Rosiglitazone maleate as a substance with potential for reproductive toxicity, serious eye irritation, and high toxicity to aquatic life with long-lasting effects.[9]

Property	Description	Source(s)
Chemical Name	5-[[4-[2-(methyl-d3-2-pyridinylamino)ethoxy]phenyl-d2]methyl]-2,4-thiazolidinedione, (2Z)-2-butenedioate	N/A
Appearance	White to off-white solid	[1]
Molecular Formula	C18H14D5N3O3S · C4H4O4	[7][8]
Incompatible Materials	Strong oxidizing agents, Strong acids	[8]
Hazardous Decomposition	Emits carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and sulfur oxides upon combustion.	[8]

Personnel Safety: Personal Protective Equipment (PPE)

To mitigate exposure risks during handling and disposal, all personnel must use appropriate PPE. The causality is clear: preventing dermal, ocular, and respiratory contact is paramount.

Equipment	Specification	Rationale
Gloves	Nitrile gloves	Provides a chemical-resistant barrier to prevent skin contact.
Eye Protection	Safety glasses with side shields or chemical splash goggles	Protects eyes from airborne dust particles and potential splashes.
Lab Coat	Standard laboratory coat	Prevents contamination of personal clothing.

Emergency Protocol: Spill Management

In the event of an accidental spill, a swift and correct response is crucial to prevent wider contamination and exposure.

Step-by-Step Spill Cleanup:

• Alert Personnel: Immediately notify others in the vicinity.

• Secure the Area: Restrict access to the spill location.

• Don PPE: Ensure you are wearing the appropriate PPE as listed in the table above.

• Contain the Spill: For a solid powder, gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent dust from becoming airborne.

• Collect the Material: Carefully sweep or scoop the spilled material and absorbent into a designated, chemically compatible waste container. Crucially, do not use a vacuum cleaner unless it is specifically rated for hazardous dust.

• Clean the Area: Decontaminate the spill surface with a suitable cleaning agent and wipe it down. Collect all cleaning materials as contaminated waste.

• Dispose of Waste: Seal the container with the spilled material and all cleanup items. Label it clearly as "Hazardous Waste: Rosiglitazone-d5 (maleate) Spill Debris" and manage it according to the disposal procedures in the following section.

• Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Standard Operating Procedure: Waste Disposal

The disposal of Rosiglitazone-d5 (maleate) must follow a systematic process that ensures segregation, containment, and compliant removal. Disposing of this compound via sanitary sewer or in regular laboratory trash is strictly prohibited.[9][10]

Workflow for Proper Disposal

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